2-Cyclopropylprop-2-enoic acid

• CAS: 13266-09-6

Core Science & Biosynthesis

physicochemical characteristics of 2-Cyclopropylprop-2-enoic acid

An In-Depth Technical Guide to the Physicochemical Characteristics of 2-Cyclopropylprop-2-enoic Acid

Abstract

This technical guide provides a comprehensive analysis of the core (CAS No. 1073-00-3), a molecule of significant interest to researchers in drug development and organic synthesis. Also known by its synonym, 2-Methylenecyclopropaneacetic acid (MCPA), this compound's unique structural features—a strained cyclopropane ring coupled with a reactive enoic acid moiety—confer upon it a distinct chemical profile. This document consolidates available empirical data and, where such data is not publicly available, presents authoritative, field-proven experimental protocols for its determination. The methodologies are described from the perspective of ensuring data integrity and reproducibility, a cornerstone of successful research and development.

Introduction: A Molecule of Toxicological and Synthetic Importance

The cyclopropane ring is a privileged scaffold in medicinal chemistry, prized for its ability to impart conformational rigidity and unique metabolic stability to drug candidates.[1] Its incorporation can significantly influence a molecule's binding affinity and pharmacokinetic profile. 2-Cyclopropylprop-2-enoic acid is a compelling example within this class, not only for its potential as a synthetic intermediate but also for its notable biological activity.

The compound is naturally found in lychee seeds and is the primary toxic metabolite of Hypoglycin A, a substance present in the unripe ackee fruit.[1] Its mechanism of toxicity involves the irreversible inhibition of several acyl-CoA dehydrogenases, leading to a profound disruption of fatty acid β-oxidation and gluconeogenesis, which can result in severe hypoglycemia.[2][3] This potent biological activity underscores the importance of understanding its fundamental physicochemical properties, which govern its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its reactivity and handling requirements in a laboratory setting. This guide serves as a foundational resource for scientists, providing both established data and the necessary protocols to generate critical, high-quality characterization data in-house.

Molecular Identity and Structure

A precise understanding of a compound's identity is the first step in any scientific investigation. The structural and identification details for 2-Cyclopropylprop-2-enoic acid are summarized below.

• Compound Name: 2-Cyclopropylprop-2-enoic acid

• Synonyms: 2-Methylenecyclopropaneacetic acid, (Methylenecyclopropyl)acetic acid, MCPA[1][4]

• CAS Number: 1073-00-3[4]

• Molecular Formula: C₆H₈O₂[4]

• Molecular Weight: 112.13 g/mol [4]

• SMILES: C=C(C1CC1)C(=O)O[5]

• InChI Key: QDJSZVRLBGARTP-UHFFFAOYSA-N[5]

Caption: 2D Structure of 2-Cyclopropylprop-2-enoic acid.

Summary of Physicochemical Characteristics

The following table summarizes the key physicochemical data available for 2-Cyclopropylprop-2-enoic acid. It is critical to note that several parameters, such as melting point and aqueous solubility, lack definitive experimental values in publicly accessible literature, highlighting the necessity of the experimental protocols detailed in subsequent sections.

Property	Value	Source(s)
Physical State	Colorless to Light Yellow Liquid / Oil	[6][7][8]
Boiling Point	234 °C (at 760 mmHg)	[6]
Density	1.2 g/cm³	[6]
pKa	4.54 ± 0.10 (Predicted)	[6]
Solubility in DMSO	100 mg/mL (891.82 mM)	[7]
Aqueous Solubility	Not Quantified. Used in saline for in vivo studies.
Refractive Index	1.528	[6]
Flash Point	140.9 °C	[6]
Monoisotopic Mass	112.052429494 Da	[4]

Experimental Determination of Key Properties

As a Senior Application Scientist, my primary directive is to ensure that our research is built upon a foundation of verifiable data. Where published values are absent or predicted, direct experimental determination is not just recommended; it is mandatory for progressing a compound through the development pipeline. The following sections detail the authoritative protocols for measuring the most critical physicochemical parameters.

Physical State and Thermal Properties

Field Insight: The compound is consistently described by chemical suppliers as a liquid or oil at ambient temperature.[6][7][8] This explains the absence of a reported melting point. For related analogues or impurities that may be solids, determining a sharp melting point range is a fundamental indicator of purity. A broad melting range (>2 °C) typically signifies the presence of impurities, which depress and widen the melting point.

Protocol: Melting Point Determination (for Solid Analogues)

• Sample Preparation:

  • Place a small amount of the crystalline solid onto a clean, dry watch glass.

  • Finely crush the solid into a powder using a spatula.

  • Tap the open end of a capillary tube into the powder until a 2-3 mm column of material is packed into the tube.

  • Tap the sealed end of the tube gently on a hard surface to compact the sample at the bottom.

• Instrument Setup (Automated Apparatus, e.g., Mel-Temp):

  • Set a starting temperature approximately 20 °C below the expected melting point. If unknown, perform a rapid preliminary scan (10-20 °C/min) to find an approximate range.

  • Set the heating ramp rate. For a precise measurement, a slow rate of 1-2 °C per minute is crucial.

• Measurement:

  • Insert the capillary tube into the heating block.

  • Observe the sample through the magnified viewing port.

  • Record the temperature (T₁) at which the first droplet of liquid appears.

  • Record the temperature (T₂) at which the last solid crystal melts.

• Reporting:

  • Report the result as a melting point range (T₁ - T₂). For a pure compound, this range should be narrow (≤ 1.5 °C).

Acidity and pKa

Field Insight: The pKa is a critical parameter in drug development, influencing a molecule's solubility, absorption, and receptor-binding interactions. The predicted pKa of ~4.54 suggests that 2-Cyclopropylprop-2-enoic acid is a weak acid, similar to acetic acid.[6] At physiological pH (7.4), it will be almost entirely deprotonated and exist as its carboxylate anion. Experimental verification of the pKa is essential for building accurate ADME models. Potentiometric titration is the gold-standard, self-validating method for this determination.

Caption: Workflow for the Shake-Flask solubility determination method.

Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

• Preparation of Saturated Solution:

  • Add an excess amount of 2-Cyclopropylprop-2-enoic acid to a known volume of the test solvent (e.g., phosphate-buffered saline, pH 7.4) in a glass vial. "Excess" means that undissolved solid should be clearly visible.

  • Seal the vial tightly.

• Equilibration:

  • Place the vial in an orbital shaker or on a rotator in a temperature-controlled environment (typically 25 °C or 37 °C).

  • Agitate the mixture for a sufficient period to reach equilibrium, typically 24 to 48 hours. The system is at equilibrium when the concentration of the solute in the solution does not change over time.

• Phase Separation:

  • Remove the vial from the shaker and allow the undissolved solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a chemically inert syringe filter (e.g., 0.22 µm PVDF or PTFE) into a clean vial. This step is critical to remove all particulate matter without the compound adsorbing to the filter.

• Quantification (HPLC):

  • Prepare a series of calibration standards of the compound at known concentrations in the test solvent.

  • Develop a suitable HPLC method (including column, mobile phase, and detection wavelength) capable of resolving and quantifying the compound.

  • Analyze the calibration standards to generate a standard curve (Peak Area vs. Concentration).

  • Analyze the filtered sample supernatant, diluting if necessary to fall within the linear range of the standard curve.

• Calculation and Reporting:

  • Using the standard curve, determine the concentration of the compound in the sample.

  • Report the thermodynamic solubility in units of mg/mL or µM at the specified solvent and temperature.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

Field Insight: NMR is the most powerful tool for elucidating the structure of organic molecules. The ¹H NMR will confirm the presence of all proton environments, while the ¹³C NMR will identify each unique carbon atom. The unique electronic environment of the cyclopropane ring leads to characteristic upfield shifts for its associated protons, which is a key diagnostic feature. [9] Expected Spectral Features:

• ¹H NMR:

  • Carboxylic Acid (1H): A very broad singlet, typically far downfield (>10 ppm), which is exchangeable with D₂O.

  • Methylene (=CH₂): Two distinct signals in the olefinic region (~4.8-5.5 ppm), likely appearing as singlets or finely coupled multiplets.

  • Acetic Methylene (-CH₂-COOH): A singlet or multiplet around 2.2-2.6 ppm.

  • Cyclopropyl Methine (CH): A complex multiplet, shifted upfield by the ring current, expected around 1.2-1.8 ppm.

  • Cyclopropyl Methylene (CH₂): Two complex and diastereotopic multiplets, significantly shielded and appearing far upfield, typically between 0.4-1.0 ppm. [9]* ¹³C NMR:

  • Carbonyl (C=O): A signal in the range of 175-185 ppm.

  • Olefinic Carbons (=C and =CH₂): Two signals between 100-150 ppm.

  • Acetic Methylene (-CH₂-): A signal around 35-45 ppm.

  • Cyclopropyl Carbons (CH and CH₂): Shielded signals appearing far upfield, typically between 5-25 ppm.

Protocol: NMR Data Acquisition

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal reference (0 ppm).

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Typical parameters include a 45-degree pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a greater number of scans (e.g., 1024 or more) and a longer relaxation delay (2-5 seconds) will be required.

Infrared (IR) Spectroscopy

Field Insight: IR spectroscopy is a rapid and effective method for identifying the presence of key functional groups. For this molecule, the most prominent features will be the carboxylic acid and alkene groups.

Expected Characteristic Absorptions:

• O-H Stretch (Carboxylic Acid): A very broad band from ~2500-3300 cm⁻¹.

• C=O Stretch (Carboxylic Acid): A very strong, sharp band around 1700-1725 cm⁻¹.

• C=C Stretch (Alkene): A medium intensity band around 1640-1680 cm⁻¹.

• C-H Stretch (sp²): A band just above 3000 cm⁻¹ (e.g., ~3070 cm⁻¹).

• C-H Stretch (sp³): Bands just below 3000 cm⁻¹ (e.g., ~2850-2960 cm⁻¹).

Protocol: IR Data Acquisition (ATR)

• Ensure the Attenuated Total Reflectance (ATR) crystal of the FTIR spectrometer is clean.

• Acquire a background spectrum of the empty crystal.

• Place one to two drops of the liquid sample directly onto the ATR crystal.

• Acquire the sample spectrum. Typically, 16-32 scans are co-added to produce a high-quality spectrum.

• Clean the crystal thoroughly with an appropriate solvent (e.g., isopropanol) after analysis.

Mass Spectrometry (MS)

Field Insight: Mass spectrometry is essential for confirming the molecular weight and can provide structural information through fragmentation patterns. High-resolution mass spectrometry (HRMS) can confirm the elemental composition.

Expected Data:

• Molecular Ion [M]⁺ or Protonated Molecule [M+H]⁺: The instrument should detect an ion corresponding to the exact mass of the molecule (112.0524 Da).

• Predicted Data: Predicted collision cross-section (CCS) values for various adducts, such as [M+H]⁺ and [M+Na]⁺, have been calculated and can be used to aid identification in ion mobility-mass spectrometry experiments. [5] Protocol: MS Data Acquisition (Electrospray Ionization - ESI)

• Sample Preparation: Prepare a dilute solution of the compound (~10-100 µg/mL) in a suitable solvent compatible with mass spectrometry, such as methanol or acetonitrile.

• Infusion: Infuse the sample solution directly into the ESI source of the mass spectrometer at a low flow rate (e.g., 5-10 µL/min).

• Data Acquisition: Acquire spectra in both positive and negative ion modes to determine the most sensitive ionization mode and to observe both [M+H]⁺ and [M-H]⁻ ions. Obtain a high-resolution mass spectrum to confirm the elemental formula.

Stability and Storage

The integrity of a research compound is paramount. Based on supplier safety data sheets, 2-Cyclopropylprop-2-enoic acid is stable under recommended storage conditions. [10]

• Recommended Storage: Store in a tightly sealed container in a freezer at -20°C . [7]* Conditions to Avoid: High temperatures, heat sources, sparks, open flames, and exposure to moisture. [10]* Incompatible Materials: Strong oxidizing agents, strong reducing agents, strong acids, and strong bases. [10]* Hazardous Decomposition: Under fire conditions, may emit toxic fumes. [10]

Conclusion

2-Cyclopropylprop-2-enoic acid presents a fascinating profile for chemical and biological investigation. This guide has consolidated the available physicochemical data, highlighting its identity as a liquid with a predicted pKa of 4.54 and high solubility in DMSO. Critically, it also acknowledges the absence of publicly available experimental data for key parameters like aqueous solubility and comprehensive spectral characterization. By providing detailed, authoritative protocols for the determination of these properties, this document empowers researchers, scientists, and drug development professionals to generate the robust, verifiable data necessary for advancing their scientific objectives. Adherence to these self-validating methodologies will ensure data integrity and accelerate the journey from discovery to application.

References

A complete list of all sources cited within this document is provided below for verification.

• PubChem. (n.d.). 2-Methylenecyclopropaneacetic acid. National Center for Biotechnology Information. Retrieved from [Link]

• ScienceLab.com. (2005, October 9). Material Safety Data Sheet. Retrieved from [Link]

• Wikipedia. (n.d.). Methylene cyclopropyl acetic acid. Retrieved from [Link]

• Google Patents. (n.d.). CN103539714A - Preparation methods of 1-(mercaptomethyl)cyclopropyl acetic acid and intermediate thereof.

• PubChemLite. (n.d.). 2-cyclopropylprop-2-enoic acid (C6H8O2). Retrieved from [Link]

• Vatner, D. F., et al. (2018). In Vivo Studies on the Mechanism of Methylenecyclopropylacetic acid and Methylenecyclopropylglycine-Induced Hypoglycemia. Biochemical Journal, 475(9), 1565-1578. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 2-Methylenecyclopropaneacetic Acid. Retrieved from [Link]

• Google Patents. (n.d.). CN111072475A - Synthesis method and application of 1-hydroxymethyl cyclopropyl acetic acid.

• Kronika Journal. (2022). Synthesis, Evaluation, and Antifungal Characteristics of Schiff Bases Produced From 2-Formylphenoxy Acetic Acid. Kronika Journal, 25(10), 644-653. Retrieved from [Link]

• Chemspace. (n.d.). (2E)-3-[(1S,2R)-2-(thiophen-3-yl)cyclopropyl]prop-2-enoic acid. Retrieved from [Link]

• PubChem. (n.d.). 2-Cyclopropylprop-2-enoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• National Institute of Advanced Industrial Science and Technology (AIST), Japan. (n.d.). Spectral Database for Organic Compounds, SDBS. Retrieved from [Link]

• PubMed. (2018). In vivo studies on the mechanism of methylene cyclopropyl acetic acid and methylene cyclopropyl glycine-induced hypoglycemia. Biochemical Journal. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and chiral resolution of 2,2-dimethylcyclopropane carboxylic acid. Retrieved from [Link]

• ResearchGate. (n.d.). 2-Methylpropylacetate synthesis in a system of equilibrium reactor and reactive distillation column. Retrieved from [Link]

• MSU Chemistry. (n.d.). Synthesis and Structure-Activity Relationships of Novel Arylfluoroquinolone Antibacterial Agents. Retrieved from [Link]

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Spectroscopic Characterization of 2-Cyclopropylprop-2-enoic Acid: A Technical Guide

Abstract

This technical guide provides a comprehensive overview of the spectroscopic characteristics of 2-cyclopropylprop-2-enoic acid. In the absence of extensive empirical data in publicly accessible databases, this document leverages predictive modeling and established principles of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) to offer a detailed analysis of its structural features. This guide is intended for researchers, scientists, and professionals in drug development who require a foundational understanding of the spectroscopic properties of this and similar molecules.

Introduction

2-Cyclopropylprop-2-enoic acid, with the molecular formula C₆H₈O₂ and a molecular weight of 112.13 g/mol , is a fascinating molecule that combines the steric and electronic features of a cyclopropyl group with an α,β-unsaturated carboxylic acid.[1] Such structures are of significant interest in medicinal chemistry and materials science due to their unique conformational properties and reactivity. Accurate spectroscopic characterization is paramount for confirming the identity, purity, and structure of this compound in any research or development endeavor. This guide will delve into the predicted spectroscopic data for 2-cyclopropylprop-2-enoic acid, offering insights into the interpretation of its NMR, IR, and MS spectra.

Molecular Structure and Predicted Spectroscopic Overview

The structure of 2-cyclopropylprop-2-enoic acid, presented below, is key to understanding its spectroscopic signature.

Figure 1: Molecular structure of 2-cyclopropylprop-2-enoic acid.

The key structural features that will dominate the spectra are:

• Cyclopropyl Ring: A strained three-membered ring with unique C-H and C-C bonds.

• Alkene Group: A carbon-carbon double bond conjugated with the carbonyl group.

• Carboxylic Acid: A functional group containing a carbonyl (C=O) and a hydroxyl (O-H) group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

Predicted ¹H NMR Spectrum

The proton NMR spectrum will provide information on the number of different types of protons and their connectivity.

Table 1: Predicted ¹H NMR Chemical Shifts for 2-Cyclopropylprop-2-enoic acid

Proton Label	Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
Hₐ (vinyl)	5.5 - 6.0	Singlet	1H	Deshielded by the adjacent C=C and C=O groups.
Hₐ' (vinyl)	5.0 - 5.5	Singlet	1H	Deshielded by the adjacent C=C and C=O groups.
Hₑ (cyclopropyl CH)	1.5 - 2.0	Multiplet	1H	Methine proton on the cyclopropyl ring, shifted downfield due to proximity to the double bond.
Hբ (cyclopropyl CH₂)	0.5 - 1.5	Multiplet	4H	Diastereotopic methylene protons of the cyclopropyl ring, appearing as complex multiplets in the aliphatic region.
Hₓ (acid)	10.0 - 13.0	Broad Singlet	1H	Acidic proton, typically broad and significantly downfield.

Expertise & Experience: The diastereotopic nature of the cyclopropyl methylene protons (Hբ) arises from the chiral center at the adjacent sp² carbon of the double bond. This will lead to complex splitting patterns, even in the absence of direct coupling to other protons. The exact chemical shifts of the vinyl protons (Hₐ and Hₐ') will be influenced by the conformation of the cyclopropyl ring.

Predicted ¹³C NMR Spectrum

The carbon NMR spectrum will reveal the number of unique carbon environments.

Table 2: Predicted ¹³C NMR Chemical Shifts for 2-Cyclopropylprop-2-enoic acid

Carbon Label	Chemical Shift (δ, ppm)	Rationale
C=O (acid)	170 - 180	Carbonyl carbon of the carboxylic acid, significantly deshielded.
C=C (quaternary)	140 - 150	Quaternary vinylic carbon, deshielded by the double bond and the cyclopropyl group.
C=C (methylene)	125 - 135	Methylene vinylic carbon.
CH (cyclopropyl)	15 - 25	Methine carbon of the cyclopropyl ring.
CH₂ (cyclopropyl)	5 - 15	Methylene carbons of the cyclopropyl ring, shielded due to the ring strain.

Authoritative Grounding: The chemical shifts of cyclopropyl carbons are notably upfield compared to their acyclic counterparts due to the unique hybridization and ring strain.[2] The conjugation of the double bond with the carbonyl group leads to a downfield shift for the β-carbon and an upfield shift for the α-carbon relative to a non-conjugated system.

Infrared (IR) Spectroscopy

IR spectroscopy is invaluable for identifying the functional groups present in a molecule.

Figure 2: Key functional groups of 2-cyclopropylprop-2-enoic acid and their corresponding IR stretches.

Table 3: Predicted IR Absorption Frequencies for 2-Cyclopropylprop-2-enoic acid

Functional Group	Vibrational Mode	Predicted Frequency (cm⁻¹)	Intensity	Rationale
Carboxylic Acid	O-H stretch	2500 - 3300	Broad, Strong	Characteristic broad absorption due to hydrogen bonding.
Cyclopropane	C-H stretch	~3100	Medium	C-H bonds on a cyclopropyl ring absorb at a slightly higher frequency than typical sp³ C-H bonds.[3]
Alkene	C-H stretch	3000 - 3100	Medium	Vinylic C-H stretching.
Carboxylic Acid	C=O stretch	1690 - 1720	Strong	Conjugation with the C=C bond lowers the frequency from a typical saturated carboxylic acid (~1760 cm⁻¹).
Alkene	C=C stretch	1620 - 1650	Medium	Conjugated C=C bond absorption.

Trustworthiness: The broadness of the O-H stretch is a reliable indicator of the presence of a carboxylic acid dimer formed through intermolecular hydrogen bonding in the solid or liquid state. The position of the C=O stretch, lowered by conjugation, provides strong evidence for the α,β-unsaturated nature of the acid.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Predicted Mass Spectrum: For 2-cyclopropylprop-2-enoic acid (C₆H₈O₂), the predicted monoisotopic mass is 112.05243 Da.

Table 4: Predicted Mass Spectrometry Data for 2-Cyclopropylprop-2-enoic acid

Adduct	Predicted m/z
[M+H]⁺	113.05971
[M+Na]⁺	135.04165
[M-H]⁻	111.04515

Data sourced from PubChem predictions.[1]

Fragmentation Pathway: Electron ionization (EI) would likely lead to the following key fragmentation pathways:

• Loss of H₂O: From the carboxylic acid group.

• Loss of COOH: Cleavage of the carboxylic acid group.

• Decarboxylation (loss of CO₂): A common fragmentation for carboxylic acids.

• Ring-opening of the cyclopropyl group: Leading to a variety of smaller fragments.

Figure 3: A simplified predicted fragmentation pathway for 2-cyclopropylprop-2-enoic acid under electron ionization.

Experimental Protocols

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Instrumentation: Acquire spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Pulse sequence: Standard single-pulse experiment.

  • Number of scans: 16-32.

  • Relaxation delay: 1-2 seconds.

• ¹³C NMR Acquisition:

  • Pulse sequence: Proton-decoupled single-pulse experiment.

  • Number of scans: 1024 or more, depending on sample concentration.

  • Relaxation delay: 2-5 seconds.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decays (FIDs).

IR Spectroscopy Protocol

• Sample Preparation:

  • Solid: Prepare a KBr pellet by grinding a small amount of the sample with dry KBr powder and pressing it into a thin disk.

  • Liquid/Solution: Cast a thin film of the neat liquid or a solution in a suitable solvent (e.g., CCl₄) between two salt plates (e.g., NaCl or KBr).

• Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer.

• Acquisition:

  • Acquire a background spectrum of the empty sample compartment or the pure solvent.

  • Acquire the sample spectrum.

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

  • Typical range: 4000-400 cm⁻¹.

Mass Spectrometry Protocol

• Sample Introduction: Introduce the sample into the mass spectrometer via direct infusion, or as the eluent from a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS).

• Ionization:

  • Electron Ionization (EI): For GC-MS, provides extensive fragmentation.

  • Electrospray Ionization (ESI): For LC-MS, a soft ionization technique that typically yields the protonated ([M+H]⁺) or deprotonated ([M-H]⁻) molecular ion.

• Mass Analysis: Use a mass analyzer such as a quadrupole, time-of-flight (TOF), or Orbitrap to separate the ions based on their mass-to-charge ratio.

• Detection: The separated ions are detected, and a mass spectrum is generated.

Conclusion

This technical guide has provided a detailed, albeit predictive, spectroscopic analysis of 2-cyclopropylprop-2-enoic acid. By combining fundamental principles of spectroscopy with data from analogous structures, we have constructed a comprehensive overview of the expected NMR, IR, and MS data. This information serves as a valuable baseline for any researcher working with this compound, aiding in its identification, characterization, and quality control. The provided protocols offer a standardized approach for obtaining empirical data, which will be essential for validating and refining the predictions made herein.

References

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A Comprehensive Toxicological Profile of Cyclopropene-Containing Compounds: A Guide for Researchers and Drug Development Professionals

Preamble: The Paradox of the Strained Ring

The cyclopropene moiety, a three-membered carbon ring containing a double bond, is a fascinating and paradoxical functional group. Its high ring-strain energy makes it exceptionally reactive and, therefore, a powerful tool in organic synthesis and chemical biology.[1] This reactivity is harnessed in applications ranging from the agricultural control of fruit ripening to advanced bioorthogonal labeling techniques in metabolic glycoengineering.[2][3][4] However, the very reactivity that makes these compounds useful also raises critical questions about their toxicological profile. Natural products like sterculic acid have long been known for their toxic effects, while synthetic compounds such as 1-methylcyclopropene (1-MCP) have undergone rigorous assessment to establish safety for commercial use.[5][6]

This guide provides an in-depth exploration of the toxicological landscape of cyclopropene-containing compounds. We will move beyond a simple cataloging of effects to dissect the underlying mechanisms of toxicity, the metabolic fate of these molecules, and the experimental frameworks used to evaluate their safety. For the drug development professional, understanding these principles is paramount to designing safer, more effective therapeutic agents that leverage the unique properties of the cyclopropene ring without succumbing to its potential liabilities.

Section 1: Toxicokinetics - The Journey of a Cyclopropene Compound in the Body

The toxicological impact of any xenobiotic is fundamentally governed by its absorption, distribution, metabolism, and excretion (ADME). The unique physicochemical properties of cyclopropene-containing compounds dictate their behavior at each of these stages.

Absorption, Distribution, and Excretion

The route of exposure is a primary determinant of absorption. For a gaseous compound like 1-MCP, used as a post-harvest treatment in enclosed spaces, the primary route of potential exposure is inhalation.[2][5] Studies have shown that following administration, 1-MCP is rapidly metabolized and the majority is exhaled as carbon dioxide, with remaining metabolites eliminated via urine and feces.[7][8]

In contrast, naturally occurring cyclopropenoid fatty acids (CPFAs) such as sterculic acid are absorbed orally as components of dietary fats, particularly from unrefined cottonseed oil.[6] Their lipophilic nature facilitates incorporation into lipid metabolic pathways, which is central to both their distribution and their mechanism of toxicity.

Metabolism: A Double-Edged Sword

Metabolism is arguably the most critical phase in determining the toxicity of cyclopropene compounds. The strained ring can be a site of metabolic attack, sometimes leading to detoxification and other times to bioactivation, creating reactive intermediates.

Cytochrome P450 (CYP) enzymes play a central role. While the high C-H bond dissociation energy of the cyclopropyl group can reduce susceptibility to oxidative metabolism, making it a useful motif in drug design to block metabolic hotspots, this is not always the case.[9] For instance, the experimental anxiolytic drug panadiplon produced unexpected hepatic toxicity in clinical trials.[10] Investigations revealed that it was metabolized to cyclopropane carboxylic acid, which inhibited mitochondrial fatty acid β-oxidation and depleted coenzyme A and carnitine, leading to a Reye's-like syndrome.[10]

A particularly noteworthy liability is the cyclopropylamine moiety. CYP-mediated oxidation of this group can lead to ring-opening and the formation of reactive intermediates capable of forming covalent adducts with hepatic proteins, a mechanism implicated in the hepatotoxicity of the antibiotic trovafloxacin.[9]

Caption: Generalized metabolic fate of cyclopropene compounds.

Section 2: Toxicodynamics - Mechanisms of Action

Understanding how cyclopropene compounds exert their toxic effects at a molecular level is crucial for predicting and mitigating risk. The mechanisms are diverse, ranging from specific enzyme inhibition to potential genotoxicity.

Enzyme Inhibition: The Case of Sterculic Acid

The most well-characterized mechanism of toxicity for a cyclopropene compound is the inhibition of stearoyl-CoA desaturase (SCD), also known as Δ9-desaturase, by sterculic acid.[6][11] This enzyme is critical for converting saturated fatty acids (like stearic acid) into monounsaturated fatty acids (like oleic acid), which are essential for membrane fluidity and lipid signaling. The highly strained and reactive propene ring of sterculic acid is believed to be responsible for this potent, irreversible inhibition.[11] Disruption of this pathway can lead to profound effects on lipid metabolism, cell membrane integrity, and reproductive processes.[11][12]

Caption: Mechanism of sterculic acid toxicity via SCD inhibition.

Genotoxicity and Carcinogenicity

The potential for cyclopropene compounds to cause genetic damage is a significant concern. However, extensive testing on 1-MCP has consistently shown it to be non-mutagenic and non-genotoxic across a battery of in vitro and in vivo assays.[5][13]

The story is different for other compounds. CPFAs like sterculic acid are suspected to be carcinogenic, particularly acting as co-carcinogens with substances like aflatoxins.[8][12] For example, rainbow trout fed a diet containing both sterculic acid and aflatoxin B1 showed a greatly increased incidence of hepatomas.[8] The mechanism may be related to the disruption of lipid metabolism, which can create a cellular environment more susceptible to the carcinogenic effects of other agents.

Some related compounds with strained rings, such as cyclopentenone prostaglandins, have been shown to induce oxidative DNA damage and deplete intracellular glutathione (GSH), a key cellular antioxidant.[14] While structurally distinct, this highlights a plausible mechanism—GSH depletion leading to oxidative stress—that warrants investigation for novel cyclopropene derivatives.

Section 3: Toxicological Profiles of Key Compounds

1-Methylcyclopropene (1-MCP)

As a widely used agricultural product, 1-MCP has a comprehensive and well-documented toxicological profile, largely establishing its safety when used as intended.[2][15] It is a gas that acts by blocking ethylene receptors in plants, thereby inhibiting ripening.[2][16] For practical application, it is typically manufactured as an inclusion complex with alpha-cyclodextrin, which stabilizes the reactive gas into a powder form.[16]

Table 1: Summary of Toxicological Data for 1-Methylcyclopropene (1-MCP)

Endpoint	Species	Route	Result	Reference
Acute Oral LD50	Rat	Oral (gavage)	> 5,000 mg/kg	[13]
Acute Dermal LD50	Rabbit	Dermal	> 2,000 mg/kg	[13]
Acute Inhalation LC50	Rat	Inhalation	> 2.5 mg/L	[13]
Skin Irritation	Rabbit	Dermal	Minimally irritating	[13]
Eye Irritation	Rabbit	Ocular	Minimally irritating	[13]
Skin Sensitization	Guinea Pig	Dermal	Not a sensitizer	[13]
Genotoxicity (Ames)	S. typhimurium	In vitro	Non-mutagenic	[13]
Genotoxicity (Micronucleus)	Mouse	In vivo	Non-genotoxic	[13]
Developmental Toxicity NOAEL	Rat	Inhalation	56 mg/kg/day (maternal)	[13]
Reproductive Toxicity	Rat	Oral (feeding)	No adverse effects observed	[5]

Major adverse effects noted in animal studies, such as suppressed body weight and effects on red blood cells, occurred at exposure levels far exceeding those expected from its proper agricultural use.[5] Regulatory bodies like the U.S. EPA have established an exemption from the requirement of a tolerance for residues of 1-MCP in or on fruits and vegetables.[2][13]

Cyclopropenoid Fatty Acids (CPFAs): Sterculic and Malvalic Acid

Found in the oils of plants from the Malvaceae family (including cotton), CPFAs are known natural toxins.[6][12]

Table 2: Summary of Toxicological Effects of Cyclopropenoid Fatty Acids

Effect	Description	Reference
Enzyme Inhibition	Potent inhibitors of stearoyl-CoA desaturase (Δ9-desaturase).	[6][11]
Metabolic Disruption	Alters lipid metabolism, affecting cell membrane composition.	[12]
Reproductive Toxicity	Can cause abnormalities in reproductive processes.	[11][12]
Growth Impairment	Impairs normal growth in animal models.	[12]
Co-carcinogenicity	Suspected to enhance the carcinogenic effects of aflatoxins.	[8][12]

Due to these harmful effects, regulations require that cottonseed oil intended for human consumption be treated (e.g., heat treatment, hydrogenation) to reduce the concentration of these compounds.[6]

Section 4: A Framework for Toxicological Evaluation

A robust and self-validating system of toxicological testing is essential for any novel cyclopropene-containing compound. The choice of assays should follow a logical progression from in vitro screening to comprehensive in vivo studies.

Key Experimental Protocols

1. In Vitro Genotoxicity Battery: This is a foundational screening step. The causality is clear: a compound that damages DNA or causes mutations is a significant liability.

• Protocol: Bacterial Reverse Mutation (Ames) Test (OECD TG 471)

  • Strain Selection: Utilize multiple strains of Salmonella typhimurium and Escherichia coli with known mutations in the histidine or tryptophan operon, respectively.

  • Metabolic Activation: Conduct the assay both with and without an exogenous metabolic activation system (e.g., rat liver S9 fraction). This is critical to detect compounds that become mutagenic only after metabolism.

  • Exposure: Expose the bacterial strains to a range of concentrations of the test compound on minimal glucose agar plates.

  • Incubation: Incubate plates for 48-72 hours.

  • Analysis: Count the number of revertant colonies (colonies that have regained the ability to synthesize the required amino acid). A dose-dependent increase in revertant colonies compared to the negative control indicates a mutagenic effect.

2. In Vivo Reproductive and Developmental Toxicity Study: If a compound is intended for use in a manner that could lead to human exposure, particularly for women of childbearing age, this is a critical assessment.

• Workflow: Two-Generation Reproductive Toxicity Study (OECD TG 416) The logic of this multi-generational study is to assess effects not only on the parental (P) generation's ability to reproduce but also on the viability, growth, and reproductive capability of their offspring (the F1 and F2 generations).

Caption: Key stages of a two-generation reproductive toxicity study.

Section 5: Conclusion and Authoritative Grounding

The toxicological profile of cyclopropene-containing compounds is not monolithic; it is highly dependent on the specific structure of the molecule .

• For compounds like 1-MCP , a robust body of evidence supports a low toxicity profile under approved conditions of use. Its safety is grounded in rapid metabolism to benign products and a lack of genotoxic or reproductive effects.[5][7][13]

• For naturally occurring CPFAs like sterculic acid , the mechanism of toxicity is well-defined through the inhibition of a key metabolic enzyme, leading to predictable and deleterious downstream effects on lipid metabolism and reproduction.[6][11][12]

• For novel therapeutic or research compounds , the potential for metabolic bioactivation, particularly with amine-substituted cyclopropyl rings, represents a significant hazard that must be proactively investigated and designed out of lead candidates.[9]

As scientists and drug developers, our responsibility is to leverage the unique chemical properties of the cyclopropene ring while rigorously interrogating its potential for harm. A thorough understanding of the ADME, toxicodynamic mechanisms, and structure-activity relationships discussed in this guide is the foundation for the safe and innovative application of this remarkable chemical class.

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Protocols & Analytical Methods

Application Notes and Protocols for the Large-Scale Synthesis of Stable Cycloprop-2-ene Carboxylic Acid Derivatives

Introduction: The Significance of Strained Rings in Modern Chemistry

Cycloprop-2-ene carboxylic acid derivatives, despite their inherent ring strain, are valuable and versatile building blocks in contemporary organic synthesis and drug development. The unique electronic and steric properties of the cyclopropene moiety can impart favorable characteristics to bioactive molecules, including enhanced potency and improved metabolic stability.[1] However, the instability of many simple cyclopropenes has historically limited their widespread use, particularly in large-scale applications. This guide provides detailed, field-proven protocols for the scalable synthesis of stable derivatives of cycloprop-2-ene carboxylic acid, focusing on methods that yield crystalline, long-term storable compounds, thus overcoming a major hurdle in their practical application. The primary focus will be on the synthesis of 3-(cycloprop-2-en-1-oyl)oxazolidinones, which have demonstrated exceptional stability.[1][2][3][4][5][6]

Core Synthetic Strategy: A Multi-Step Approach to Stability

The most reliable and scalable route to stable cycloprop-2-ene carboxylic acid derivatives commences with the rhodium-catalyzed cyclopropenation of acetylene with ethyl diazoacetate. The resulting, somewhat unstable, ethyl cycloprop-2-ene carboxylate is not isolated but is directly hydrolyzed to the more stable carboxylic acid. This acid is then coupled with a chiral oxazolidinone auxiliary, which confers remarkable stability to the final product, allowing for long-term storage and handling.[2][5]

PART 1: Synthesis of Cycloprop-2-ene Carboxylic Acid

This initial two-step, one-pot procedure detail the synthesis of the crucial carboxylic acid intermediate.

Step 1.1: Rhodium-Catalyzed Cyclopropenation of Acetylene

This step involves the formation of ethyl cycloprop-2-ene carboxylate from acetylene and ethyl diazoacetate, catalyzed by rhodium(II) acetate dimer.

Causality of Experimental Choices:

• Rhodium(II) Acetate Dimer (Rh₂(OAc)₄): This catalyst is highly efficient for carbene transfer from diazo compounds to alkynes, leading to the desired cyclopropene with minimal side reactions.[5]

• Slow Addition of Ethyl Diazoacetate: Ethyl diazoacetate is a potentially explosive and toxic compound.[3] Slow addition via syringe pump at a controlled temperature (0 °C) is crucial to maintain a low concentration in the reaction mixture, preventing detonation and controlling the exothermic reaction.

• Purification of Acetylene: Commercial acetylene is dissolved in acetone. Passing the gas through cold traps is essential to remove acetone, which can interfere with the reaction.[5]

• Inert Atmosphere: The reaction is sensitive to air and moisture, so maintaining a nitrogen atmosphere is critical for optimal yield and to prevent unwanted side reactions.

Experimental Protocol:

• Reactor Setup: A flame-dried 1 L round-bottomed flask equipped with a magnetic stirrer, a gas inlet, and a septum for the syringe pump is charged with Rh₂(OAc)₄ (120 mg, 0.271 mmol) and 800 mL of anhydrous dichloromethane (CH₂Cl₂).

• Inerting and Cooling: The flask is thoroughly swept with nitrogen gas and then cooled to 0 °C in an ice-water bath.

• Acetylene Purge: The nitrogen flow is stopped, and the solution is sparged with acetylene gas for 30 minutes. The acetylene gas must first be passed through two cold traps maintained at -60 to -65 °C to remove acetone.[5]

• Ethyl Diazoacetate Addition: Ethyl diazoacetate (10 mL, containing 15% CH₂Cl₂, 9.2 g, 81 mmol) is added to the reaction mixture over 5 hours using a syringe pump, maintaining the reaction temperature at 0 °C. The reaction mixture will turn dark green during the addition.[5]

• Reaction Monitoring and Completion: After the addition is complete, the reaction is stirred for an additional hour at 0 °C. The completion of the reaction can be monitored by TLC.

Step 1.2: Hydrolysis to Cycloprop-2-ene Carboxylic Acid

The crude ethyl cycloprop-2-ene carboxylate is directly hydrolyzed to the corresponding carboxylic acid without purification.

Causality of Experimental Choices:

• Direct Hydrolysis: Ethyl cycloprop-2-ene carboxylate is not stable enough for long-term storage or purification by distillation.[7] Proceeding directly to the more stable carboxylic acid is a key aspect of this scalable process.

• Basic Hydrolysis: Potassium hydroxide in methanol provides a straightforward and efficient method for saponification of the ester.

• Acidification and Extraction: Careful acidification with HCl is required to protonate the carboxylate, followed by extraction into an organic solvent. The use of methyl-t-butyl ether is a good choice due to its lower miscibility with water compared to other ethers.

Experimental Protocol:

• Filtration: The crude reaction mixture from Step 1.1 is filtered through a pad of silica gel to remove the rhodium catalyst. The silica gel is washed with additional CH₂Cl₂.

• Solvent Exchange: The combined filtrate is concentrated under reduced pressure at room temperature. The residue is then dissolved in 200 mL of methanol.

• Saponification: A solution of potassium hydroxide (20 g, 0.36 mol) in 100 mL of water is added to the methanolic solution. The mixture is stirred at room temperature for 12 hours.

• Work-up: The organic solvents are removed under reduced pressure. The remaining aqueous solution is washed with methyl-t-butyl ether (2 x 100 mL) to remove any non-acidic impurities.

• Acidification: The aqueous layer is cooled in an ice bath and acidified to a pH of approximately 3 by the dropwise addition of 3 M HCl.

• Extraction: The acidified aqueous layer is saturated with sodium chloride and then extracted with methyl-t-butyl ether (3 x 300 mL).[8]

• Drying and Concentration: The combined organic extracts are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield cycloprop-2-ene carboxylic acid as a white, hydroscopic solid. The typical yield is around 47% based on the initial amount of ethyl diazoacetate.[8]

PART 2: Synthesis of Stable 3-(Cycloprop-2-en-1-oyl)oxazolidinone Derivatives

This part details the coupling of the synthesized cycloprop-2-ene carboxylic acid with a chiral oxazolidinone to produce a stable, crystalline product. The use of a chiral auxiliary also allows for the potential for diastereoselective reactions later on.

Causality of Experimental Choices:

• Activation of the Carboxylic Acid: The carboxylic acid is converted to a mixed anhydride in situ using 1-adamantoyl chloride. This activates the carboxyl group for nucleophilic attack by the oxazolidinone.

• Lithium Chloride: LiCl is added to facilitate the reaction, likely by preventing the aggregation of the lithium salt of the oxazolidinone and increasing its nucleophilicity.

• 4-Dimethylaminopyridine (DMAP): DMAP acts as a nucleophilic catalyst to accelerate the acylation of the oxazolidinone.

• Low-Temperature Reaction: The reaction is carried out at low temperatures (-25 to -30 °C) to minimize side reactions and ensure high selectivity.

Experimental Protocol (General Procedure):

• Reactor Setup: A flame-dried 100 mL round-bottomed flask is charged with cycloprop-2-ene carboxylic acid (1.0 mmol) and 20 mL of anhydrous tetrahydrofuran (THF).

• Cooling and Inerting: The flask is cooled to between -25 and -30 °C (a dry ice/ethylene glycol-ethanol bath is suitable) under a nitrogen atmosphere.

• Reagent Addition: Triethylamine (3.5 mmol), followed by 1-adamantoyl chloride (1.2 mmol), are added sequentially. The mixture is stirred at this temperature for 1 hour.[2][5]

• Lithium Salt and Catalyst: Lithium chloride (5.0 mmol) is added, followed after 5 minutes by the desired oxazolidinone (e.g., 2-benzoxazolinone, 1.50 mmol) and 4-dimethylaminopyridine (0.10 mmol).[2][5]

• Reaction and Work-up: The reaction is stirred for several hours at -25 to -30 °C and monitored by TLC. Upon completion, the reaction is quenched with saturated aqueous ammonium chloride and the product is extracted with an organic solvent such as ethyl acetate.

• Purification: The crude product is purified by flash column chromatography on silica gel to afford the desired 3-(cycloprop-2-en-1-oyl)oxazolidinone as a stable, crystalline solid.

Data Summary

Compound	Starting Materials	Yield	Purity	Melting Point (°C)
Cycloprop-2-ene carboxylic acid	Acetylene, Ethyl diazoacetate	~47%	>95%	N/A (hydroscopic)
3-(Tricyclo[3.2.1.02,4]oct-6-en-3-oyl)oxazolidinone	3-(Cycloprop-2-en-1-oyl)oxazolidinone, Cyclopentadiene	95%	>95%	129-131
3-(Tricyclo[3.2.2.02,4]non-6-en-3-oyl)oxazolidinone	3-(Cycloprop-2-en-1-oyl)oxazolidinone, 1,3-Cyclohexadiene	93%	>95%	129-131

Yields and purity data are based on published literature.[2]

Visualizing the Workflow

Synthetic Pathway

Caption: Step-by-step experimental workflow for the synthesis.

Safety Precautions

Ethyl Diazoacetate (EDA):

• Explosion Hazard: EDA is thermally unstable and can detonate upon heating. It should ideally be handled at temperatures below 50°C. [3]Distillation of EDA is extremely dangerous and should be avoided. [9]* Toxicity and Carcinogenicity: EDA is highly toxic and a suspected carcinogen. [3]Always handle EDA in a well-ventilated chemical fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Incompatible Materials: Avoid contact with certain metals (like copper and zinc) and strong acids, which can catalyze its rapid and exothermic decomposition. [3]* Quenching: Excess EDA and contaminated waste streams can be safely quenched by slow addition to a 50% aqueous acetic acid solution. This converts it to non-hazardous ethyl hydroxyacetate. [3] Acetylene:

• Extreme Flammability: Acetylene is a highly flammable gas with a very wide range of explosive limits in air (2.5-80%). [2][10]Keep away from all ignition sources, including open flames, sparks, and static discharge.

• Explosive Decomposition: Compressed acetylene can decompose explosively. It is shipped dissolved in acetone in specially designed cylinders. Never use acetylene at a pressure exceeding 15 psig. [11]* Incompatible Materials: Avoid contact with copper (or alloys with >70% copper), silver, and mercury, as these can form explosive acetylides. [2]* Handling: Acetylene cylinders should always be stored and used in an upright position and be secured. [11]Ensure proper ventilation to prevent the accumulation of flammable gas mixtures.

Conclusion and Outlook

The protocols detailed in this guide provide a robust and scalable pathway to synthesize stable derivatives of cycloprop-2-ene carboxylic acid. By converting the inherently unstable cyclopropene core into a crystalline, storable oxazolidinone derivative, these methods open the door for the broader application of this valuable synthon in medicinal chemistry and materials science. The high reactivity of the strained double bond in these stable derivatives can be harnessed for various transformations, such as Diels-Alder reactions, making them powerful tools for the construction of complex molecular architectures. [2][5]

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Application Note: Isolation and Purification Protocol for 2-Cyclopropylprop-2-enoic Acid

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Content Type: Technical Protocol & Mechanistic Guide

Introduction & Rationale

2-Cyclopropylprop-2-enoic acid (also known as 2-cyclopropylacrylic acid) is a highly valuable α,β -unsaturated carboxylic acid building block used extensively in medicinal chemistry. The incorporation of a cyclopropyl group adjacent to an acrylic system provides unique steric constraints and metabolic stability to drug candidates.

However, the purification of α,β -unsaturated carboxylic acids presents significant challenges. Like generic acrylic acid, 2-cyclopropylprop-2-enoic acid is highly susceptible to spontaneous, exothermic radical polymerization and dimerization when exposed to heat, light, or concentrated states [1]. Furthermore, the cyclopropyl ring introduces a secondary vulnerability to harsh Lewis or Brønsted acids, which can trigger ring-opening side reactions. This application note details a self-validating, scalable purification protocol relying on controlled acid-base extraction and inhibitor-stabilized vacuum distillation.

Physicochemical Profile

Property	Value / Description
Chemical Formula	C 6​ H 8​ O 2​
Molecular Weight	112.13 g/mol
Functional Groups	Carboxylic acid, conjugated alkene, cyclopropyl ring
Primary Degradation Risks	Radical polymerization, thermal dimerization
Recommended Inhibitor	MEHQ (Hydroquinone monomethyl ether) or PTZ (Phenothiazine) [2]

Mechanistic Principles of Purification

Do not treat purification as a mere sequence of washes; every step must be mechanistically justified to ensure high recovery and purity.

• Acid-Base Cycling (Self-Validating Purity): The core separation strategy leverages the pKa of the carboxylic acid (typically ~4.5 for acrylic derivatives). By treating the crude mixture with a mild aqueous base (e.g., saturated NaHCO 3​ ), the target compound is ionized into its water-soluble sodium salt. Neutral organic impurities (unreacted starting materials, non-acidic byproducts) remain in the organic phase and are discarded. Subsequent controlled acidification protonates the target, driving it back into a fresh organic extraction solvent.

• Polymerization Inhibition: Distillation of acrylic derivatives without an inhibitor guarantees gelation and catastrophic loss of yield. Radical traps such as MEHQ or PTZ must be present in the liquid phase during thermal processing [1]. MEHQ requires trace oxygen to function effectively, whereas PTZ can operate under strictly anaerobic conditions[2].

• Low-Temperature Vacuum Distillation: Because α,β -unsaturated carboxylic acids dimerize at elevated temperatures, distillation must occur under high vacuum to depress the boiling point below 60°C.

Purification Workflow

Workflow for the isolation of 2-cyclopropylprop-2-enoic acid.

Step-by-Step Protocol

Phase 1: Acid-Base Extraction

• Dilution: Dissolve the crude reaction mixture containing 2-cyclopropylprop-2-enoic acid in a water-immiscible organic solvent (e.g., diethyl ether or ethyl acetate) at a ratio of 10 mL solvent per gram of crude.

• Deprotonation: Transfer to a separatory funnel. Add an equal volume of saturated aqueous sodium bicarbonate (NaHCO 3​ ).

  • Caution: CO 2​ gas will evolve. Vent the funnel frequently.

• Phase Separation: Allow the layers to separate. The target compound is now in the lower aqueous layer as a sodium salt. Drain the aqueous layer into an Erlenmeyer flask.

• Organic Wash: Wash the aqueous layer once more with a small volume of fresh organic solvent to remove residual neutral impurities [3]. Discard the organic layers.

Phase 2: Recovery of the Free Acid

• Acidification: Cool the aqueous phase in an ice bath (0–5°C) to prevent thermal degradation during the exothermic neutralization. Slowly add 1M HCl dropwise while stirring until the pH reaches 2.0 (verify with pH paper). The solution will become cloudy as the free carboxylic acid precipitates or oils out.

• Extraction: Extract the acidified aqueous layer three times with ethyl acetate (or dichloromethane).

• Drying: Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate (Na 2​ SO 4​ ). Filter the drying agent.

Phase 3: Stabilization and Distillation

• Inhibitor Addition: Before concentrating the solvent, add 50 ppm of MEHQ (Hydroquinone monomethyl ether) relative to the estimated mass of the product. Failure to add an inhibitor prior to concentration may result in spontaneous gelation [1].

• Solvent Removal: Remove the extraction solvent using a rotary evaporator. Keep the water bath temperature strictly below 35°C.

• Vacuum Distillation: Transfer the stabilized crude liquid to a short-path distillation apparatus. Apply high vacuum (e.g., 1–5 Torr). Heat the oil bath gently. Collect the pure 2-cyclopropylprop-2-enoic acid fraction, ensuring the pot temperature does not exceed 60°C to prevent thermal dimerization.

• Storage: Store the purified, MEHQ-stabilized product in an amber glass vial under an atmosphere of dry air (MEHQ requires trace O 2​ to function) at 4°C.

References

• Efficient Polymerization Inhibition Systems for Acrylic Acid Distillation: New Liquid-Phase Inhibitors. Industrial & Engineering Chemistry Research - ACS Publications. Available at:[Link]

• Method for removal of phenothiazine inhibitor from acrylic acid.US Patent 5763658A.
• Removal of carbonyl impurities from alpha, beta-unsaturated carboxylic acid esters.European Patent EP0686622B1.

Advanced Analytical Characterization of 2-Cyclopropylprop-2-enoic Acid: A Multi-Modal Protocol for Structural Validation and Purity Assessment

Executive Summary

2-Cyclopropylprop-2-enoic acid (commonly referred to as 2-cyclopropylacrylic acid) is a highly reactive synthetic intermediate characterized by a strained cyclopropyl ring conjugated to an enoic acid moiety. Due to its unique structural features, it serves as a critical building block in pharmaceutical drug development and complex organic synthesis.

This Application Note provides a comprehensive, self-validating analytical strategy for researchers and drug development professionals. It details the exact methodologies required to confirm the structural identity, determine the exact mass, and quantify the purity of 2-cyclopropylprop-2-enoic acid, ensuring compliance with rigorous analytical standards.

Physicochemical & Structural Profiling

Before initiating analytical workflows, it is critical to establish the baseline physicochemical properties of the analyte. The data summarized in Table 1 serves as the foundational reference for mass spectrometry and chromatographic method development[1].

Table 1: Physicochemical & Structural Profile

Parameter	Value
Chemical Name	2-Cyclopropylprop-2-enoic acid
Synonyms	2-Cyclopropylacrylic acid
CAS Number	13266-09-6
Molecular Formula	C₆H₈O₂
Monoisotopic Mass	112.0524 Da
SMILES	C=C(C1CC1)C(=O)O

Analytical Strategy & Workflow

The analytical characterization of small, functionalized organic acids requires an orthogonal approach. The workflow below illustrates the integration of Nuclear Magnetic Resonance (NMR), High-Resolution Mass Spectrometry (HRMS), and High-Performance Liquid Chromatography (HPLC) to create a holistic data package.

Orthogonal analytical workflow for the characterization of 2-cyclopropylprop-2-enoic acid.

Method 1: Structural Elucidation via NMR Spectroscopy

Causality & Expert Insight

The structural verification of 2-cyclopropylprop-2-enoic acid relies heavily on distinguishing its two highly distinct aliphatic regions. The diamagnetic anisotropy generated by the strained C-C bonds in the cyclopropane ring shifts its protons significantly upfield (0.6–1.2 ppm). Conversely, the terminal alkene protons (C=CH₂) are heavily deshielded by the adjacent electron-withdrawing carboxylic acid, pushing them downfield (5.5–6.3 ppm). This stark contrast provides a self-validating internal check for structural integrity.

Logical decision tree correlating molecular features to expected NMR chemical shifts.

Step-by-Step Protocol

• Sample Preparation: Accurately weigh 15 mg of 2-cyclopropylprop-2-enoic acid and dissolve it in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Instrument Setup: Transfer the solution to a standard 5 mm NMR tube. Load into a 400 MHz (or higher) NMR spectrometer.

• Acquisition (¹H NMR): Acquire the proton spectrum using 16 scans, a relaxation delay of 2.0 seconds, and a spectral width of 15 ppm.

• Acquisition (¹³C NMR): Acquire the carbon spectrum using 256 scans, a relaxation delay of 2.0 seconds, and a spectral width of 250 ppm.

• Data Processing: Apply exponential line broadening (0.3 Hz for ¹H, 1.0 Hz for ¹³C), Fourier transform, phase correct, and reference the TMS peak to 0.00 ppm.

Table 2: Expected NMR Assignments (400 MHz, CDCl₃)

Nucleus	Chemical Shift (ppm)	Multiplicity	Integration	Structural Assignment
¹H	11.5	Broad Singlet	1H	-COOH (Carboxylic Acid)
¹H	6.2	Singlet/Doublet	1H	=CH₂ (trans to cyclopropyl)
¹H	5.6	Singlet/Doublet	1H	=CH₂ (cis to cyclopropyl)
¹H	1.5 - 1.8	Multiplet	1H	Cyclopropyl -CH- (Methine)
¹H	0.6 - 1.0	Multiplet	4H	Cyclopropyl -CH₂- (Methylene)
¹³C	~172	Singlet	1C	-C=O (Carbonyl)
¹³C	~145	Singlet	1C	-C= (Quaternary Alkene)
¹³C	~122	Singlet	1C	=CH₂ (Terminal Alkene)
¹³C	10 - 15	Singlets	3C	Cyclopropyl Carbons

Method 2: Mass & Impurity Profiling via UHPLC-HRMS

Causality & Expert Insight

High-Resolution Mass Spectrometry (HRMS) is essential for confirming the exact mass and identifying trace synthetic impurities. Because 2-cyclopropylprop-2-enoic acid is a small organic acid with a predicted pKa of approximately 4.54, negative electrospray ionization (ESI-) is the most thermodynamically favored ionization mode. The carboxylic acid readily deprotonates in the source to form a highly stable [M-H]⁻ ion at m/z 111.0446[1].

Step-by-Step Protocol

• Sample Preparation: Prepare a 1.0 mg/mL stock solution in LC-MS grade Methanol. Dilute the stock to a final working concentration of 1 µg/mL in Methanol:Water (50:50, v/v).

• Chromatography Setup: Install a C18 sub-2 µm column (e.g., 50 x 2.1 mm, 1.7 µm) on the UHPLC system.

• Mobile Phase:

  • Phase A: 0.1% Formic Acid in LC-MS grade Water.

  • Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

• Gradient: Run a fast gradient from 5% B to 95% B over 5 minutes at a flow rate of 0.4 mL/min.

• MS Acquisition: Operate the HRMS (e.g., Q-TOF or Orbitrap) in ESI negative mode. Set the capillary voltage to 2.5 kV and the mass range from 50 to 500 m/z. Extract the exact mass chromatogram for m/z 111.0446 (± 5 ppm mass tolerance).

Table 3: UHPLC-HRMS Parameters

Parameter	Setting
Column	C18, 50 x 2.1 mm, 1.7 µm
Ionization Mode	ESI Negative
Capillary Voltage	2.5 kV
Desolvation Temp	350°C
Target Ion [M-H]⁻	111.0446 m/z
Mass Accuracy Requirement	< 5 ppm error

Method 3: Quantitative Purity Assay via HPLC-UV

Causality & Expert Insight

For routine purity assessment and stability-indicating assays, HPLC coupled with UV detection is the industry gold standard. The conjugated π -system formed by the terminal alkene and the adjacent carbonyl group provides a robust UV chromophore. This structural feature allows for highly sensitive ultraviolet detection at 210 nm. To ensure the protocol is a self-validating system, the method incorporates strict system suitability criteria that must be met prior to sample analysis, aligning directly with ICH Q2(R1) guidelines[2].

Step-by-Step Protocol

• Sample Preparation: Prepare a 1.0 mg/mL stock solution in Mobile Phase A. Sonicate for 5 minutes. Dilute quantitatively to a working concentration of 0.1 mg/mL.

• System Equilibration: Purge the HPLC system and equilibrate the C18 column with the mobile phase until a stable baseline is achieved (typically 15-20 column volumes).

• System Suitability Test (SST): Inject the 0.1 mg/mL standard solution six consecutive times. Calculate the Relative Standard Deviation (RSD) of the peak area. The system is validated for use only if RSD ≤ 2.0%, tailing factor ≤ 1.5, and theoretical plates ≥ 2000.

• Sample Analysis: Inject 10 µL of the sample preparation. Record the chromatogram for 10 minutes.

• Quantitation: Integrate the main peak at the expected retention time. Calculate chromatographic purity using the area normalization method (Area % = (Peak Area / Total Area of all peaks) x 100).

Table 4: HPLC-UV Purity Assay Parameters

Parameter	Setting
Column	C18, 150 x 4.6 mm, 3.0 µm
Mobile Phase	Isocratic: 60% Water (0.1% TFA) / 40% Acetonitrile
Flow Rate	1.0 mL/min
Detection Wavelength	210 nm
Column Temperature	30°C
Injection Volume	10 µL

Methodological Validation (ICH Q2(R1) Alignment)

To utilize the above HPLC-UV method in a regulated drug development environment, it must be fully validated according to the ICH Q2(R1) Validation of Analytical Procedures guidelines[2]. The validation protocol must demonstrate:

• Specificity: Complete baseline resolution (Rs > 1.5) between 2-cyclopropylprop-2-enoic acid and its known synthetic precursors or degradation products.

• Linearity: An R² ≥ 0.999 across a concentration range of 25% to 150% of the target analytical concentration (0.025 mg/mL to 0.150 mg/mL).

• Accuracy & Precision: Recovery rates between 98.0% and 102.0% across three concentration levels, with an intermediate precision (inter-day) RSD of ≤ 2.0%.

References

• PubChemLite. "2-cyclopropylprop-2-enoic acid (C6H8O2) - Predicted Collision Cross Section and Exact Mass." University of Luxembourg. URL:[Link]

• LookChem. "2-cyclopropylprop-2-enoic acid - Chemical Properties and Basic Information." URL:[Link]

• Food and Drug Administration (FDA) / International Council for Harmonisation (ICH). "Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry." September 2021. URL:[Link]

Sources

• 1. PubChemLite - 2-cyclopropylprop-2-enoic acid (C6H8O2) [pubchemlite.lcsb.uni.lu]
• 2. fda.gov [fda.gov]

The Synthetic Versatility of 2-Cyclopropylprop-2-enoic Acid: A Guide for the Modern Organic Chemist

Introduction: Unveiling the Potential of a Unique Building Block

In the vast landscape of organic synthesis, the strategic selection of starting materials is paramount to the elegant and efficient construction of complex molecular architectures. 2-Cyclopropylprop-2-enoic acid, a seemingly simple molecule, embodies a wealth of latent reactivity, making it a compelling, albeit underexplored, building block for synthetic chemists. Its structure marries the classical reactivity of an α,β-unsaturated carboxylic acid with the unique steric and electronic properties of a cyclopropane ring. This combination offers a versatile platform for a variety of transformations, rendering it a valuable tool in the synthesis of novel carbocyclic and heterocyclic scaffolds, particularly within the realm of medicinal chemistry where the cyclopropyl moiety is a prized pharmacophore.[1][2]

This guide provides an in-depth exploration of the potential applications of 2-Cyclopropylprop-2-enoic acid. While direct literature on this specific compound is nascent, its reactivity can be confidently inferred from well-established principles and the behavior of closely related analogs. Herein, we will delve into its utility in cycloaddition reactions, conjugate additions, and as a precursor to more intricate molecular frameworks through ring-opening strategies. The protocols provided are designed to be robust starting points for researchers, grounded in analogous transformations from the contemporary chemical literature.

Core Reactivity and Mechanistic Considerations

The synthetic potential of 2-Cyclopropylprop-2-enoic acid is dictated by two key structural motifs: the conjugated π-system of the acrylic acid and the strained σ-bonds of the cyclopropane ring.

• The α,β-Unsaturated System: The electron-withdrawing carboxylic acid group polarizes the carbon-carbon double bond, rendering the β-carbon electrophilic and susceptible to nucleophilic attack via conjugate addition. Furthermore, this double bond is an excellent dienophile for cycloaddition reactions.

• The Cyclopropyl Group: The cyclopropane ring, with its high degree of s-character in the C-C bonds, behaves in some respects like a double bond.[3] It can participate in cycloadditions and is prone to ring-opening under the influence of Lewis acids or transition metals, providing a pathway to more complex structures.[4]

The interplay of these two features allows for a diverse range of synthetic manipulations, which we will explore in the subsequent sections.

Application I: Cycloaddition Reactions - Building Rings with Precision

Cycloaddition reactions are among the most powerful tools in organic synthesis for the construction of cyclic systems with high stereocontrol.[5] The electron-deficient double bond of 2-Cyclopropylprop-2-enoic acid makes it an excellent partner in several classes of cycloadditions.

[4+2] Cycloaddition (Diels-Alder Reaction)

As a dienophile, 2-Cyclopropylprop-2-enoic acid can react with a variety of dienes to form six-membered rings. The cyclopropyl group can influence the stereochemical outcome of the reaction.

Protocol 1: Diels-Alder Reaction with Cyclopentadiene

This protocol outlines a general procedure for the [4+2] cycloaddition between 2-Cyclopropylprop-2-enoic acid and cyclopentadiene, a highly reactive diene.

Reaction Scheme:

A representative Diels-Alder reaction.

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)
2-Cyclopropylprop-2-enoic acid	112.13	1.0 g	8.92
Cyclopentadiene (freshly cracked)	66.10	1.18 g (1.47 mL)	17.84
Toluene	-	20 mL	-

Procedure:

• To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Cyclopropylprop-2-enoic acid (1.0 g, 8.92 mmol).

• Dissolve the acid in 20 mL of dry toluene.

• Add freshly cracked cyclopentadiene (1.47 mL, 17.84 mmol) to the solution.

• Heat the reaction mixture to 80 °C and stir for 6-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure to remove the solvent and excess diene.

• The crude product can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired bicyclic adduct. The endo product is expected to be the major diastereomer.

Causality Behind Experimental Choices:

• Freshly cracked cyclopentadiene: Dicyclopentadiene needs to be cracked by heating to generate the monomeric diene, which is highly reactive in Diels-Alder reactions.

• Toluene as solvent: Toluene is a relatively non-polar solvent that is suitable for Diels-Alder reactions and has a boiling point that allows for moderate heating to accelerate the reaction.

• Excess diene: Using an excess of the diene helps to drive the reaction to completion.

Application II: Conjugate Addition - Forging Carbon-Carbon and Carbon-Heteroatom Bonds

The electrophilic β-carbon of 2-Cyclopropylprop-2-enoic acid is primed for attack by a wide range of nucleophiles in a Michael-type 1,4-conjugate addition. This reaction is a powerful method for forming new C-C and C-heteroatom bonds.

Cuprate Addition

Organocuprates are soft nucleophiles that are highly effective for 1,4-addition to α,β-unsaturated carbonyl compounds.

Protocol 2: Conjugate Addition of a Gilman Cuprate

This protocol details the addition of lithium dimethylcuprate to 2-Cyclopropylprop-2-enoic acid.

Reaction Scheme:

Cuprate addition to the enoic acid.

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)
Copper(I) iodide (CuI)	190.45	1.70 g	8.92
Methyllithium (MeLi) (1.6 M in Et₂O)	21.98	11.15 mL	17.84
2-Cyclopropylprop-2-enoic acid	112.13	1.0 g	8.92
Tetrahydrofuran (THF), anhydrous	-	40 mL	-
Saturated aqueous NH₄Cl	-	20 mL	-

Procedure:

• To a flame-dried 100 mL Schlenk flask under an argon atmosphere, add CuI (1.70 g, 8.92 mmol) and 20 mL of anhydrous THF.

• Cool the suspension to -40 °C in an acetonitrile/dry ice bath.

• Slowly add MeLi (11.15 mL, 17.84 mmol) dropwise. The solution should turn from a slurry to a clear, colorless, or slightly yellow solution of the Gilman cuprate.

• In a separate flask, dissolve 2-Cyclopropylprop-2-enoic acid (1.0 g, 8.92 mmol) in 20 mL of anhydrous THF and cool to -78 °C.

• Transfer the cuprate solution to the solution of the acid via cannula.

• Stir the reaction at -78 °C for 1 hour, then allow it to slowly warm to room temperature overnight.

• Quench the reaction by slowly adding 20 mL of saturated aqueous NH₄Cl.

• Extract the aqueous layer with diethyl ether (3 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the resulting carboxylic acid by column chromatography or crystallization.

Trustworthiness of the Protocol: This protocol is based on well-established procedures for Gilman cuprate additions to α,β-unsaturated carboxylic acids. The use of an inert atmosphere and anhydrous conditions is critical for the successful formation and reaction of the organometallic reagent.

Application III: Cyclopropane Ring-Opening - A Gateway to Linear Scaffolds

The inherent strain energy of the cyclopropane ring can be harnessed to drive ring-opening reactions, providing access to linear chains with defined stereochemistry. This can be particularly useful for accessing acyclic precursors for natural product synthesis.

Lewis Acid-Mediated Ring-Opening

Lewis acids can coordinate to the carbonyl oxygen, enhancing the electrophilicity of the system and promoting a nucleophilic attack that is accompanied by the opening of the cyclopropane ring.[4]

Protocol 3: Thiol-Induced Ring-Opening

This protocol describes a potential Lewis acid-catalyzed ring-opening of the cyclopropyl group with a thiol nucleophile.

Reaction Scheme:

Sources

• 1. A Diverse Library of Chiral Cyclopropane Scaffolds via Chemoenzymatic Assembly and Diversification of Cyclopropyl Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. dalalinstitute.com [dalalinstitute.com]
• 4. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 5. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: Cyclopropene Derivatives in Metabolic Glycoengineering

For Researchers, Scientists, and Drug Development Professionals

Introduction: A New Frontier in Glycan Analysis

Glycosylation is a fundamental post-translational modification that dictates a vast array of biological processes, from protein folding and cell-cell recognition to immune responses and pathogenesis.[1][2] Metabolic Glycoengineering (MGE) has emerged as a powerful technique to study these complex "sugar codes" by introducing synthetic carbohydrate derivatives bearing chemical reporter groups into cellular glycans.[1][3][4][5] This allows for the visualization and characterization of glycoconjugates in their native environment.[1][4]

Traditionally, MGE has relied on reporters like azides and alkynes. However, the advent of cyclopropene derivatives represents a significant leap forward. Their small size minimizes potential perturbations to biomolecule function, and their reaction with tetrazine probes via the inverse-electron-demand Diels-Alder (IEDDA) ligation boasts exceptionally fast kinetics without the need for a toxic catalyst.[2][6][7][8][9] This guide provides a comprehensive overview and detailed protocols for leveraging the power of cyclopropene-tetrazine chemistry in your MGE workflows.

The IEDDA Reaction: A Bioorthogonal "Click" Chemistry Powerhouse

The core of this methodology is the IEDDA reaction, a bioorthogonal cycloaddition between an electron-poor diene (the tetrazine) and an electron-rich dienophile (the cyclopropene).[7][10][11]

Key Advantages of the Cyclopropene-Tetrazine Ligation:

• Exceptional Speed: The reaction proceeds with second-order rate constants that are among the fastest known in bioorthogonal chemistry, enabling the study of dynamic processes.[6][7]

• High Specificity & Orthogonality: Cyclopropenes and tetrazines are mutually reactive and do not interfere with native cellular components, ensuring that labeling is highly specific.[6][12]

• Catalyst-Free: The reaction occurs readily under physiological conditions (temperature, pH, and aqueous media) without the need for potentially cytotoxic catalysts like copper.[7][8]

• Minimalist Tag: The cyclopropene group is incredibly small, making it an ideal, minimally disruptive tag for metabolic labeling.[6][13]

• Fluorogenic Potential: Many tetrazine probes are fluorogenic, meaning they are dark until they react with a cyclopropene, at which point they "turn on" and fluoresce brightly. This dramatically increases the signal-to-noise ratio and allows for no-wash imaging protocols.[6]

Mechanism of Metabolic Labeling and Bioorthogonal Ligation

The overall workflow involves two key stages:

• Metabolic Incorporation: A peracetylated, cyclopropene-modified monosaccharide (e.g., Ac4ManNCyc) is supplied to cells in culture. The acetyl groups enhance cell permeability.[14][15] Inside the cell, esterases remove the acetyl groups, and the cell's own biosynthetic machinery processes the unnatural sugar, incorporating it into newly synthesized glycans on the cell surface.[1][2][4][16][17]

• Bioorthogonal Ligation: A tetrazine-conjugated probe (e.g., a tetrazine-fluorophore) is added to the cells. It specifically and rapidly reacts with the cyclopropene-tagged glycans via the IEDDA reaction, covalently attaching the probe for subsequent detection and analysis.[6][11]

Figure 1: Workflow of cyclopropene-based metabolic glycoengineering.

Application Note: Visualizing Cell-Surface Sialoglycans

This application note details the use of a cyclopropene-modified mannosamine derivative, N-(cycloprop-2-en-1-ylcarbonyl) mannosamine (Ac4ManNCp), to label and visualize sialic acids on the surface of mammalian cells. Mannosamine derivatives are precursors in the sialic acid biosynthetic pathway.[15][16][17]

Choosing the Right Cyclopropene Sugar

The choice of linkage (amide vs. carbamate) and the presence of a methyl group on the cyclopropene ring can influence both metabolic acceptance and reaction kinetics.[2][18] Studies have shown that while carbamate-linked cyclopropenes can react faster, amide-linked versions like Ac4ManNCp may have higher metabolic acceptance.[2][18][19]

Compound Name (Abbreviation)	Linkage	Key Feature	Relative Performance
N-(cycloprop-2-en-1-ylcarbonyl)mannosamine (Ac4ManNCp)	Amide	Unstabilized	High metabolic acceptance.[2][18][19]
N-(2-methylcycloprop-2-en-1-ylmethyloxycarbonyl)mannosamine (Ac4ManNCyoc)	Carbamate	Methyl-stabilized	Superior reactivity in IEDDA reaction compensates for lower metabolic acceptance.[2][18][19]

This table provides a comparative overview to guide experimental design. For initial studies, both derivatives are excellent candidates.

Protocol 1: Fluorescent Labeling of Sialic Acids for Microscopy

This protocol is optimized for adherent mammalian cell lines (e.g., HeLa, HEK293T) grown on glass coverslips.

Materials:

• Metabolic Label: Tetraacetylated N-(cycloprop-2-en-1-ylcarbonyl)mannosamine (Ac4ManNCp) or Tetraacetylated N-(2-methylcycloprop-2-en-1-ylmethyloxycarbonyl)mannosamine (Ac4ManNCyoc).

• Ligation Probe: Tetrazine-conjugated fluorophore (e.g., H-Tetrazine-TAMRA, SiR-Tetrazine).

• Cells: Adherent mammalian cell line of choice.

• Culture Medium: Standard cell culture medium (e.g., DMEM) with 10% FBS.

• Reagents: DMSO, PBS, 4% Paraformaldehyde (PFA) in PBS, DAPI solution.

Procedure:

• Cell Seeding:

  • Seed cells onto sterile glass coverslips in a 24-well plate at a density that will result in 60-70% confluency after 24 hours.

  • Rationale: Sub-confluent cells are typically in a state of active growth and metabolism, which enhances the uptake and incorporation of the unnatural sugar.

• Metabolic Labeling:

  • Prepare a 50 mM stock solution of Ac4ManNCp or Ac4ManNCyoc in sterile DMSO.

  • Dilute the stock solution directly into pre-warmed cell culture medium to a final concentration of 25-100 µM.

  • Remove the old medium from the cells and replace it with the medium containing the cyclopropene sugar.

  • Incubate for 24-48 hours at 37°C in a 5% CO2 incubator.[14]

  • Rationale: A 24-48 hour incubation period is generally sufficient for significant incorporation into cell surface glycans. The optimal concentration should be determined empirically for each cell line, starting at around 50 µM.

• Bioorthogonal Ligation (Live Cell Staining):

  • Prepare a 1-5 mM stock solution of the tetrazine-fluorophore in DMSO.

  • Dilute the stock solution in pre-warmed culture medium to a final concentration of 5-20 µM.

  • Wash the cells twice with pre-warmed PBS to remove any unincorporated sugar.

  • Add the tetrazine-fluorophore solution to the cells and incubate for 30-60 minutes at 37°C, protected from light.[6]

  • Rationale: The IEDDA reaction is very fast. A 30-60 minute incubation is typically sufficient for complete labeling. Performing this step on live cells preserves the native architecture of the glycocalyx.

• Fixation and Nuclear Staining:

  • Wash the cells three times with PBS to remove unbound tetrazine probe.

  • Fix the cells by incubating with 4% PFA for 15 minutes at room temperature.[6]

  • Wash the cells three times with PBS.

  • Counterstain the nuclei by incubating with DAPI solution for 5 minutes.[6]

  • Wash the cells a final three times with PBS.

• Imaging:

  • Mount the coverslips onto microscope slides using an appropriate mounting medium.

  • Image the cells using a fluorescence microscope with filter sets appropriate for the chosen fluorophore and DAPI.

Controls:

• Negative Control: Culture cells without the cyclopropene sugar but perform the tetrazine ligation and all subsequent steps. This is crucial to assess non-specific binding of the tetrazine probe.

• Positive Control: If available, use a cell line with known high levels of sialylation.

Application Note: Quantifying Glycan Expression by Flow Cytometry

Flow cytometry allows for the high-throughput quantification of fluorescence intensity on a single-cell basis, making it ideal for comparing glycan labeling across different cell populations or treatment conditions.[20][21][22][23]

Protocol 2: Flow Cytometry Analysis of Metabolically Labeled Cells

This protocol is suitable for both adherent and suspension cell lines.

Materials:

• Same as Protocol 1, except for:

• Cell Dissociation Reagent: Trypsin-EDTA or a gentle, non-enzymatic cell dissociation buffer for adherent cells.

• FACS Buffer: PBS containing 1-2% BSA or FBS.

Procedure:

• Cell Seeding and Metabolic Labeling:

  • For adherent cells, seed in a 6-well plate. For suspension cells, seed in a T-25 flask.

  • Perform metabolic labeling (Step 2 from Protocol 1) for 24-48 hours.

• Bioorthogonal Ligation:

  • Perform live-cell ligation with the tetrazine-fluorophore (Step 3 from Protocol 1).

• Cell Harvesting:

  • Suspension cells: Transfer cells to a 1.5 mL microcentrifuge tube or a 15 mL conical tube. Pellet by centrifugation (e.g., 300 x g for 5 minutes).

  • Adherent cells: Wash with PBS, then add dissociation reagent and incubate until cells detach. Neutralize with complete medium and transfer to a tube. Pellet by centrifugation.

  • Wash the cell pellet twice with cold FACS buffer.

• Data Acquisition:

  • Resuspend the final cell pellet in 300-500 µL of FACS buffer.

  • Analyze the cells on a flow cytometer using the appropriate laser and emission filter for your chosen fluorophore.

  • Collect data for at least 10,000 events per sample.

• Data Analysis:

  • Gate on the live, single-cell population using forward and side scatter (FSC/SSC).

  • Compare the fluorescence intensity histogram of the labeled sample to the negative control (no cyclopropene sugar) to quantify the shift in mean or median fluorescence intensity (MFI).[20][24]

Figure 2: Flowchart for flow cytometry analysis of MGE.

Summary and Future Directions

The use of cyclopropene derivatives in metabolic glycoengineering provides a powerful, sensitive, and minimally invasive method for labeling and studying glycans in living systems. The unparalleled kinetics and biocompatibility of the IEDDA reaction open doors for real-time imaging of glycan trafficking and remodeling.[6] Future innovations, such as the development of caged cyclopropenes that can be activated by light or enzymes, promise even greater spatiotemporal control over glycan labeling, further revolutionizing our ability to probe the complex world of the glycocalyx.[25]

References

• Oliveira, B. L., et al. (2017). Inverse electron demand Diels–Alder reactions in chemical biology. Chemical Society Reviews, 46(16), 4895-4950. Available from: [Link].

• Samiei Pour, F., et al. (2025). Recent developments in bioconjugation: From strategies to design and clinical applications. Biomedicine & Pharmacotherapy. Available from: [Link].

• Späte, A. K., et al. (2022). Metabolic glycoengineering – exploring glycosylation with bioorthogonal chemistry. Chemical Society Reviews. Available from: [Link].

• Späte, A. K. (2020). Metabolic glycoengineering : exploring glycosylation with bioorthogonal chemistry. KOPS - University of Konstanz. Available from: [Link].

• Späte, A. K., et al. (2022). Metabolic glycoengineering – exploring glycosylation with bioorthogonal chemistry. Chemical Society Reviews, 52(2), 510-535. Available from: [Link].

• Li, J., et al. (2021). Modular enzyme- and light- activatable cyclopropene-tetrazine ligation for spatiotemporal imaging of biological systems. Journal of the American Chemical Society. Available from: [Link].

• Hassenrück, J., & Wittmann, V. (2019). Cyclopropene derivatives of aminosugars for metabolic glycoengineering. Beilstein Journal of Organic Chemistry, 15, 546–556. Available from: [Link].

• Hassenrück, J., & Wittmann, V. (2019). Cyclopropene derivatives of aminosugars for metabolic glycoengineering. Beilstein Journal of Organic Chemistry. Available from: [Link].

• Chang, P. V., et al. (2009). Metabolic Labeling of Sialic Acids in Living Animals with Alkynyl Sugars. Angewandte Chemie International Edition, 48(22), 4030-4033. Available from: [Link].

• Reiss, D., et al. (2018). Metabolic Glycoengineering of Cell-Derived Matrices and Cell Surfaces: A Combination of Key Principles and Step-by-Step Procedures. ACS Biomaterials Science & Engineering. Available from: [Link].

• Miller, E. W., et al. (2025). An Inverse Electron-Demand Diels–Alder Approach to Selective Activity-Based Sensing of Acetaldehyde in Living Cells. Journal of the American Chemical Society. Available from: [Link].

• Hassenrück, J., & Wittmann, V. (2019). Cyclopropene derivatives of aminosugars for metabolic glycoengineering. PubMed. Available from: [Link].

• Oliveira, B. L., et al. (2017). Inverse electron demand Diels–Alder reactions in chemical biology. RSC Publishing. Available from: [Link].

• Hassenrück, J. (2019). Cyclopropene-Modified Carbohydrates for Metabolic Glycoengineering. KOPS - University of Konstanz. Available from: [Link].

• Zhang, H., et al. (2022). Tetrazine bioorthogonal chemistry derived in vivo imaging. Frontiers in Chemistry. Available from: [Link].

• Späte, A. K., & Wittmann, V. (2021). Application of the Inverse-Electron-Demand Diels-Alder Reaction for Metabolic Glycoengineering. Frontiers in Chemistry. Available from: [Link].

• Bertleff-Zieschang, E., et al. (2022). Metabolic Glycan Labeling of Cancer Cells Using Variably Acetylated Monosaccharides. Bioconjugate Chemistry. Available from: [Link].

• Tariq, D., et al. (2021). IEDDA: An Attractive Bioorthogonal Reaction for Biomedical Applications. Cancers. Available from: [Link].

• Chang, P. V., et al. (2009). Metabolic Labeling of Sialic Acids in Living Animals with Alkynyl Sugars. Angewandte Chemie (International ed. in English). Available from: [Link].

• Patterson, D. M., et al. (2012). Functionalized Cyclopropenes As Bioorthogonal Chemical Reporters. Journal of the American Chemical Society. Available from: [Link].

• Price, T. W., et al. (2022). Tetrazine-trans-cyclooctene ligated lanthanide conjugates for biomedical imaging. Inorganic Chemistry Frontiers. Available from: [Link].

• Hassenrück, J., & Wittmann, V. (2019). Cyclopropene derivatives of aminosugars for metabolic glycoengineering. ResearchGate. Available from: [Link].

• Dube, D. H., & Bertozzi, C. R. (2003). A metabolic labeling approach toward proteomic analysis of mucin-type O-linked glycosylation. Proceedings of the National Academy of Sciences. Available from: [Link].

• Hjelmeland, A. B., et al. (2016). Metabolic glycan labeling-based screen to identify bacterial glycosylation genes. Journal of Biological Chemistry. Available from: [Link].

• Zhang, Y., et al. (2024). Cell-Surface Glycan Labeling and Sensing. Biosensors. Available from: [Link].

• ResearchGate. Flow cytometry analysis of metabolic labeled cells and control cells.... Available from: [Link].

• Baskin, J. M., et al. (2010). Imaging the Sialome during Zebrafish Development with Copper-Free Click Chemistry. ResearchGate. Available from: [Link].

• ResearchGate. Metabolic labeling strategy and visualization of sialylated glycans in.... Available from: [Link].

• Chen, L., et al. (2025). Novel Cyclopropene Probes as Chemical Reporters for Bioorthogonal Metabolic Labeling of Benzoylated Post-Translational Modification. Analytical Chemistry. Available from: [Link].

• Patterson, D. M., et al. (2012). Functionalized Cyclopropenes As Bioorthogonal Chemical Reporters. ACS Publications. Available from: [Link].

• Taylor, M. S. (2005). INVESTIGATIONS OF RING–OPENING REACTIONS OF CYCLOPROPANATED CARBOHYDRATES: TOWARDS THE SYNTHESIS OF THE NATURAL PRODUCT (-) - CORE. University of Canterbury. Available from: [Link].

• ResearchGate. Reactions of 1,2-cyclopropyl carbohydrates. Available from: [Link].

• Reinalda, L., et al. (2023). Synthesis of Cyclopropene-Modified Fatty Acids Allows Single Cell Quantification of Uptake By Immune Cells. bioRxiv. Available from: [Link].

• Yao, J., et al. (2014). “Minimalist” Cyclopropene-Containing Photo-Cross-Linkers Suitable for Live-Cell Imaging and Affinity-Based Protein Labeling. Journal of the American Chemical Society. Available from: [Link].

• He, Z., et al. (2020). Metabolic Labeling and Imaging of Cellular RNA via Bioorthogonal Cyclopropene−Tetrazine Ligation. CCS Chemistry. Available from: [Link].

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Application Note: 2-Cyclopropylprop-2-enoic Acid as a Versatile Precursor in Pharmaceutical Development

Target Audience: Medicinal Chemists, Synthetic Biologists, and Drug Development Professionals Content Focus: Mechanistic rationale, pharmacokinetic optimization, and self-validating synthetic protocols for incorporating the α -cyclopropyl acrylic acid motif into targeted therapeutics.

Scientific Rationale & Mechanistic Insights

The integration of cyclopropyl groups into small-molecule drug candidates has become a cornerstone of modern medicinal chemistry. While standard alkyl chains often suffer from rapid metabolic degradation and high conformational entropy, the cyclopropyl ring imparts unique physicochemical properties due to its highly strained geometry. 2-Cyclopropylprop-2-enoic acid (also known as α -cyclopropylacrylic acid) serves as a highly specialized precursor, primarily utilized to construct covalent kinase inhibitors, PROTAC warheads, and conformationally restricted pharmacophores[1].

Overcoming CYP450-Mediated Metabolism

A primary cause of clinical attrition in drug development is poor metabolic stability. Standard alkyl-substituted acrylamides are highly susceptible to oxidative metabolism by Cytochrome P450 (CYP) enzymes. The cyclopropyl group mitigates this liability through fundamental orbital mechanics. The high s -character of the C-H bonds within the cyclopropane ring increases the bond dissociation energy to approximately 106 kcal/mol (compared to ~98 kcal/mol for a standard methylene group)[2]. This elevated energy barrier significantly reduces the susceptibility of the molecule to the initial hydrogen atom abstraction step required for CYP450-mediated oxidation[2].

Conformational Pre-organization of Covalent Warheads

In the design of targeted covalent inhibitors (e.g., targeting the mutant cysteine in KRAS G12C or EGFR), the spatial trajectory of the Michael acceptor is critical[1]. The α -cyclopropyl group introduces specific steric bulk that restricts the rotational freedom of the acrylamide moiety. This conformational pre-organization aligns the electrophilic β -carbon precisely with the incoming nucleophile (the target cysteine), dramatically increasing the binding affinity ( kinact​/KI​ ) while minimizing off-target reactivity with highly abundant cellular thiols like glutathione[3].

Fig 1. CYP450-mediated metabolism of standard vs. cyclopropyl acrylamides.

Quantitative Data: Pharmacokinetic & Physicochemical Profiling

The decision to utilize 2-cyclopropylprop-2-enoic acid over simpler analogs is driven by measurable improvements in drug-like properties. Table 1 summarizes the comparative advantages of the α -cyclopropyl motif.

Table 1: Comparative Profiling of Acrylamide α -Substituents

Pharmacokinetic / Physicochemical Parameter	α -Methyl Acrylamide	α -Cyclopropyl Acrylamide	Mechanistic Causality
C-H Bond Dissociation Energy	~98 kcal/mol	~106 kcal/mol	High s -character of cyclopropane ring bonds[2].
CYP3A4 Intrinsic Clearance	High (>50 µL/min/mg)	Low (<15 µL/min/mg)	Increased energy required for H-atom abstraction[2].
Target Cysteine Reactivity	Moderate	High	Steric pre-organization aligns the β -carbon trajectory[1].
Lipophilicity ( Δ LogP)	+0.5	+1.2	Hydrophobic bulk enhances cellular membrane permeability.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems . Each phase includes mandatory In-Process Quality Control (IPQC) checkpoints to verify chemical transformations before proceeding.

Protocol A: Regioselective Synthesis of 2-Cyclopropylprop-2-enoic Acid

Note: Traditional Knoevenagel condensations often yield the β -substituted isomer (3-cyclopropylacrylic acid)[4]. To specifically isolate the α -substituted precursor, a palladium-catalyzed Suzuki-Miyaura cross-coupling is required.

Step-by-Step Methodology:

• Degassing & Setup: In a flame-dried Schlenk flask, combine 2-bromoacrylic acid (1.0 eq), cyclopropylboronic acid (1.5 eq), and anhydrous K2​CO3​ (3.0 eq) in a 4:1 biphasic mixture of Toluene/H₂O. Sparge the solution with Argon for 15 minutes.

  • Causality: Rigorous deoxygenation is critical to prevent the oxidation of the active Pd(0) catalyst, ensuring high turnover rates.

• Catalyst Initiation: Add Pd(dppf)Cl2​ (0.05 eq) under a positive stream of Argon. Seal the flask and heat to 85°C for 12 hours with vigorous stirring.

• IPQC Checkpoint 1 (LC-MS): Sample 50 µL of the organic layer, dilute in Acetonitrile, and analyze via LC-MS.

  • Validation: Proceed only if the starting material mass is consumed and the product mass ( [M−H]− m/z 111.0) is dominant.

• Workup & Partitioning: Cool the reaction to room temperature. Acidify the aqueous layer to pH 2.0 using 1M HCl, then extract with Ethyl Acetate (3 × 50 mL).

  • Causality: Acidification ensures the carboxylic acid is fully protonated, allowing it to partition efficiently into the organic phase.

• Purification: Dry the combined organic layers over Na2​SO4​ , concentrate in vacuo, and purify via flash column chromatography (Hexanes/EtOAc gradient) to yield the pure precursor.

Protocol B: Synthesis of a Covalent Acrylamide Warhead

Objective: Coupling 2-cyclopropylprop-2-enoic acid to a target amine scaffold (e.g., a kinase inhibitor pharmacophore).

Step-by-Step Methodology:

• Electrophilic Activation: Dissolve 2-cyclopropylprop-2-enoic acid (1.1 eq) in anhydrous DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir at 0°C for 15 minutes.

  • Causality: The α -cyclopropyl group introduces severe steric hindrance. Standard coupling agents (EDC/HOBt) fail due to the formation of inactive acylureas. HATU generates a highly reactive HOAt ester that overcomes this steric barrier.

• Nucleophilic Substitution: Add the target amine scaffold (1.0 eq) dropwise. Allow the reaction to warm to room temperature and stir for 4 hours.

• IPQC Checkpoint 2 (TLC & Ninhydrin): Perform TLC (10% MeOH in DCM) and stain with Ninhydrin.

  • Validation: The disappearance of the primary/secondary amine (Ninhydrin positive) and the emergence of a new UV-active spot confirms successful amide bond formation.

• Functional Validation (Thiol Assay): Incubate a 10 µM aliquot of the purified product with 5 mM Glutathione (GSH) in PBS (pH 7.4) for 2 hours at 37°C. Analyze via LC-MS.

  • Validation: The detection of a GSH-adduct mass confirms that the Michael acceptor retains the necessary electrophilicity for covalent target engagement.

Fig 2. Self-validating synthetic workflow for cyclopropyl-acrylamide inhibitors.

Sources

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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Cyclopropylprop-2-enoic Acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the Technical Support Center for the synthesis of 2-Cyclopropylprop-2-enoic acid. This guide is designed for researchers, chemists, and drug development professionals who are navigating the specific challenges associated with the preparation of this valuable synthetic intermediate. The unique reactivity imparted by the strained cyclopropyl group in conjugation with the acrylic acid moiety presents a distinct set of synthetic hurdles. This document provides in-depth, experience-driven troubleshooting advice, answers to frequently asked questions, and validated protocols to support your experimental work.

Section 1: Troubleshooting Guide

This section addresses specific, common problems encountered during the synthesis of 2-Cyclopropylprop-2-enoic acid. Each issue is presented in a question-and-answer format, focusing on the root cause and providing actionable solutions.

Issue 1: Low Yield in Knoevenagel Condensation

Question: I am attempting to synthesize 2-Cyclopropylprop-2-enoic acid via a Doebner-Knoevenagel condensation of cyclopropanecarbaldehyde and malonic acid in pyridine with a piperidine catalyst, but my yields are consistently below 40%. What are the likely causes and how can I improve the outcome?

Answer: Low yields in this condensation are a frequent challenge. The root cause often lies in one of several areas: suboptimal reaction conditions, competing side reactions, or inefficient workup. Let's break down the possibilities.

The Doebner modification of the Knoevenagel condensation is a robust method for creating α,β-unsaturated carboxylic acids from aldehydes and malonic acid.[1] The mechanism involves the formation of a carbanion from malonic acid, which then attacks the aldehyde. The subsequent dehydration and decarboxylation steps are critical for a high yield.

Potential Causes & Mitigation Strategies:

• Inefficient Decarboxylation: The final and often rate-limiting step is the decarboxylation of the intermediate cyclopropylidenemalonic acid. If the temperature is too low or the reaction time is too short, this intermediate may persist, reducing the yield of your final product upon workup.

  • Solution: Ensure the reaction is heated sufficiently. Refluxing pyridine (115 °C) is typically required. Monitor the reaction for CO₂ evolution (bubbling) to cease, which indicates the completion of decarboxylation.

• Competing Side Reactions: Cyclopropanecarbaldehyde can be prone to self-condensation or other side reactions under basic conditions. Furthermore, a competing Knoevenagel condensation between the aldehyde and the desired product can sometimes occur, leading to oligomeric byproducts.[2]

  • Solution: Maintain strict control over stoichiometry. Use a modest excess of malonic acid (e.g., 1.1-1.2 equivalents) to ensure the aldehyde is consumed efficiently. Adding the aldehyde slowly to the heated solution of malonic acid and catalysts can also minimize self-condensation.

• Catalyst Inactivity/Ratio: The pyridine acts as both the solvent and a base, while piperidine is a more potent basic catalyst that facilitates the initial condensation. An incorrect ratio or impure reagents can stall the reaction.

  • Solution: Use freshly distilled pyridine and piperidine. The typical catalytic amount of piperidine is ~0.1 equivalents relative to the aldehyde. While pyridine is the solvent, its basicity is crucial.

• Workup Losses: The product, 2-cyclopropylprop-2-enoic acid, has some water solubility. During the acidification and extraction steps, significant product loss can occur.

  • Solution: After acidifying the reaction mixture with HCl, ensure the aqueous phase is saturated with NaCl (brine) before extraction. This reduces the solubility of the organic acid in the aqueous layer. Perform multiple extractions with a suitable solvent like ethyl acetate or diethyl ether (e.g., 3-4 times) to maximize recovery.

Troubleshooting Workflow: Knoevenagel Condensation

Below is a logical workflow to diagnose and resolve low-yield issues in the Knoevenagel synthesis.

Caption: Troubleshooting workflow for Knoevenagel synthesis.

Issue 2: Difficulty Removing Triphenylphosphine Oxide (TPPO) Byproduct

Question: I've synthesized my target acid using a Wittig reaction with (carbethoxymethylene)triphenylphosphorane followed by hydrolysis. Now I'm struggling to separate my product from the triphenylphosphine oxide (TPPO). Column chromatography is tedious. Are there better methods?

Answer: The removal of triphenylphosphine oxide (TPPO) is the classic challenge of the Wittig reaction.[3][4] TPPO is a highly polar, crystalline solid that often co-purifies with the desired product due to its variable solubility. Fortunately, several field-proven methods exist to tackle this issue.

Method Comparison for TPPO Removal

Method	Principle	Advantages	Disadvantages
Crystallization	Exploits differences in solubility between the product and TPPO.	Simple, can be effective if a solvent system is found where the product crystallizes and TPPO remains in solution (or vice-versa).	Often difficult to find a suitable solvent; can lead to co-crystallization and low recovery.
Acid-Base Extraction	Converts the carboxylic acid product into a water-soluble carboxylate salt, leaving the neutral TPPO in the organic layer.	Highly effective for acidic products. Simple liquid-liquid extraction procedure.	Requires the product to have an acidic/basic handle. May require multiple extractions.
Precipitation of TPPO	TPPO forms insoluble complexes with certain metal salts (e.g., MgCl₂, ZnCl₂).[3]	Can effectively remove the bulk of TPPO by simple filtration.	The metal salt complex can sometimes be gelatinous and hard to filter. May not remove trace amounts of TPPO.
Column Chromatography	Separates compounds based on polarity. TPPO is quite polar.	The most universally applicable method. Can provide very high purity.	Can be time-consuming, requires large volumes of solvent, and may lead to product loss on the column.

Recommended Strategy for 2-Cyclopropylprop-2-enoic Acid:

Given that your product is a carboxylic acid, acid-base extraction is the most effective and efficient method.

• Dissolve the crude reaction mixture (after hydrolysis) in a non-polar organic solvent like diethyl ether or ethyl acetate.

• Extract the organic solution with a base, such as a 1 M aqueous solution of sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃). The acid will be deprotonated to its sodium salt and move into the aqueous layer. TPPO will remain in the organic layer.

• Separate the layers. Discard the organic layer containing the TPPO.

• Wash the aqueous layer with fresh diethyl ether one more time to remove any residual TPPO.

• Carefully re-acidify the aqueous layer to a low pH (~1-2) with cold, concentrated HCl. Your product will precipitate out or form an oil.

• Extract the pure product back into an organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Section 2: Frequently Asked Questions (FAQs)

FAQ 1: What are the most common and reliable methods for synthesizing 2-Cyclopropylprop-2-enoic acid?

The two most prevalent and reliable routes are the Doebner-Knoevenagel Condensation and the Wittig Reaction .

• Doebner-Knoevenagel Condensation: This involves the reaction of cyclopropanecarbaldehyde with malonic acid in the presence of a basic catalyst like pyridine/piperidine.[1] It is often preferred for its operational simplicity and the use of relatively inexpensive starting materials. The primary challenge is optimizing conditions to maximize yield and ensure complete decarboxylation.

• Wittig Reaction: This route typically involves reacting cyclopropanecarbaldehyde with a stabilized phosphorus ylide, such as (carbethoxymethylene)triphenylphosphorane, to form an ethyl ester intermediate.[5][6] This ester is then hydrolyzed to the final carboxylic acid. This method offers excellent control over the position of the double bond.[5] The main drawback is the formation of the stoichiometric byproduct triphenylphosphine oxide (TPPO), which can complicate purification.[3][4]

A diagram comparing the retrosynthetic analysis of these two methods is shown below.

Sources

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• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Rh-Catalyzed Cyclopropenation Reactions

Welcome to the technical support center for rhodium-catalyzed cyclopropenation reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this powerful transformation. Instead of a simple list of protocols, we will explore the underlying causes of common experimental issues and provide robust, field-proven solutions to enhance reaction yield, selectivity, and reproducibility.

Section 1: Pre-Reaction Troubleshooting: Catalyst and Reagent Integrity

The success of a cyclopropenation reaction is often determined before the first reagent is added. The quality and handling of the rhodium catalyst and the diazo compound are paramount.

FAQ 1: My reaction is sluggish or fails to initiate. What are the primary causes?

A stalled reaction is most commonly traced back to an inactive catalyst or decomposed diazo compound.

• Answer: The primary suspects are catalyst deactivation and diazo compound impurity or degradation. Dirhodium(II) catalysts, like the common dirhodium(II) tetraacetate [Rh₂(OAc)₄], are sensitive to air and moisture, though generally considered bench-stable for short periods. Diazo compounds, particularly those that are not "donor-acceptor" substituted, can be unstable.

• Expertise & Causality:

  • Catalyst Activity: The catalytic cycle begins with the coordination of the diazo compound to an axial site of the dirhodium(II) complex, followed by the extrusion of N₂ to form a highly reactive rhodium-carbene intermediate.[1][2] If the axial sites are blocked by coordinating impurities (e.g., water, coordinating solvents) or if the rhodium centers have been oxidized, this initial step is inhibited, and the catalytic cycle cannot begin. Some catalysts may require pre-activation; always consult the supplier's technical data or relevant literature.[3]

  • Diazo Compound Purity: Diazo compounds can decompose in the presence of acid traces, which can be introduced from glassware or impure solvents. This decomposition not only consumes the key reagent but can also generate byproducts that may inhibit the catalyst.[4][5] It is often beneficial to use freshly prepared or purified diazo compounds.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for low reaction yield.

Section 2: Optimizing Reaction Parameters for Maximum Yield

Once reagent quality is assured, fine-tuning the reaction conditions is the next critical step. The concentration of the reactive rhodium-carbene intermediate must be carefully controlled to favor the desired cyclopropenation pathway over competing side reactions.

FAQ 2: I'm observing significant byproduct formation, mainly carbene dimers (e.g., diethyl maleate/fumarate). How can I minimize this?

Carbene dimerization is a classic sign that the concentration of the rhodium-carbene intermediate is too high.

• Answer: The most effective strategy to prevent carbene dimerization is to add the diazo compound solution slowly to the reaction mixture containing the catalyst and the alkene/alkyne substrate.[4][6]

• Expertise & Causality: The formation of the desired cyclopropane requires the rhodium-carbene to react with the alkene substrate. However, the carbene can also react with a second molecule of the diazo compound, leading to dimerization products.[4] By adding the diazo compound slowly, its instantaneous concentration is kept very low. This ensures that the carbene intermediate is more likely to encounter an alkene molecule before it can react with another diazo molecule. This technique is crucial for nearly all Rh-catalyzed reactions involving diazo compounds.[3][7]

• Protocol: Syringe Pump Addition of Diazo Compound

  • Setup: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), dissolve the alkene/alkyne substrate and the rhodium catalyst (e.g., 0.5-1.0 mol%) in an appropriate anhydrous solvent (e.g., dichloromethane).[7]

  • Diazo Solution: In a separate, dry flask, prepare a dilute solution of the diazo compound in the same anhydrous solvent.

  • Addition: Draw the diazo solution into a gas-tight syringe and place it on a syringe pump. Connect the syringe to the reaction flask via a needle through a septum.

  • Rate: Set the syringe pump to add the diazo solution over a period of 4 to 8 hours.[3] The optimal rate depends on the reactivity of the specific substrates and should be determined empirically.

  • Monitoring: Monitor the reaction progress by TLC or GC/MS to confirm the consumption of the starting material.

FAQ 3: My yield is low due to competing C-H insertion or [3+2] cycloaddition side reactions. How can I improve chemoselectivity?

The choice of catalyst, ligands, and solvent can profoundly influence the reaction pathway, directing the carbene toward cyclopropenation over other potential transformations.

• Answer: Chemoselectivity is dictated by the electronic and steric properties of the rhodium-carbene intermediate. Modifying the catalyst's ligands or the reaction solvent can tune this reactivity.[8][9]

• Expertise & Causality:

  • Ligand Effects: The ligands on the dirhodium catalyst are not mere spectators; they directly modulate the electrophilicity and steric environment of the carbene intermediate.[8][10] For example, more electron-donating ligands (like acetamides) can decrease the electrophilicity of the carbene, which may suppress undesired C-H insertion reactions.[1] Conversely, highly electrophilic carbenes generated from catalysts with electron-withdrawing ligands (like perfluorinated carboxylates) are more prone to C-H insertion.[8] Chiral ligands, often used for enantioselectivity, also impose significant steric constraints that can favor cyclopropenation.[11][12]

  • Solvent Effects: Solvents can influence both reactivity and selectivity. While non-coordinating solvents like dichloromethane (DCM) or hydrocarbons (pentane, hexane) are standard, some studies show that specific coordinating solvents can be beneficial.[7][11] For instance, dimethyl carbonate has been shown to enhance enantioselectivity and yield at very low catalyst loadings.[7][13] In some cases, highly polar, hydrogen-bond-donating solvents like 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) can dramatically alter catalyst conformation and selectivity.[9][14]

• Data Presentation: Solvent and Ligand Effects on Yield

Catalyst Ligand (R in Rh₂(OOCR)₄)	Common Solvent	Typical Yield Range (%)	Key Considerations
Acetate (OAc)	Dichloromethane (DCM)	60-95%	General-purpose, widely used standard.[15]
Acetamide (acam)	Dichloromethane (DCM)	70-98%	Increased electron density on Rh may improve diastereoselectivity.[1]
Triphenylacetate (OOCPh₃)	Toluene	65-90%	Bulkier ligand can influence stereoselectivity.[3]
(S)-DOSP	Pentane / Hexane	85-99%	Chiral ligand for high enantioselectivity, often better in non-polar solvents.[11]
Perfluorobutyrate (pfb)	Dichloromethane (DCM)	50-85%	Creates a highly electrophilic carbene, increasing reactivity but also risk of side reactions.[8]
-	Dimethyl Carbonate	85-99%	Can enhance yield and selectivity, especially at very low catalyst loadings.[7][13]
-	Hexafluoroisopropanol (HFIP)	Variable	Can dramatically improve or even reverse enantioselectivity depending on the catalyst.[9]

This table summarizes general trends; optimal conditions are substrate-dependent.

Section 3: Visualizing the Catalytic Pathway and Competing Reactions

Understanding the catalytic cycle and the points where it can deviate is crucial for effective troubleshooting.

• Catalytic Cycle and Side Reactions: The central process is the formation of the rhodium carbene, which then reacts with the π-system of the alkene or alkyne.[1] However, this key intermediate can be diverted into several non-productive pathways.

  Caption: Rh-Catalyzed Cyclopropenation Cycle and Competing Pathways.

References

• McKinnon, S., Blackmond, D. G., & Davies, H. M. L. (2020). In Situ Kinetic Studies of Rh(II)-Catalyzed Asymmetric Cyclopropanation with Low Catalyst Loadings. ACS Catalysis, 10(2), 1161–1170. [Link]

• Wikipedia contributors. (2023). Metal-catalyzed cyclopropanations. Wikipedia. [Link]

• Patel, H. H., & Houk, K. N. (2012). Ligand Effects on Rates and Regioselectivities of Rh(I)-Catalyzed (5 + 2) Cycloadditions: A Computational Study of Cyclooctadiene and Dinaphthocyclooctatetraene as Ligands. Journal of the American Chemical Society, 134(26), 11012–11025. [Link]

• Wang, C., et al. (2021). Rhodium-catalysed selective C–C bond activation and borylation of cyclopropanes. Chemical Science, 12(10), 3628-3634. [Link]

• Li, Y., et al. (2015). Mechanism and stereoselectivity of the Rh(ii)-catalyzed cyclopropanation of diazooxindole: a density functional theory study. RSC Advances, 5(90), 73801-73811. [Link]

• Qin, C., & Davies, H. M. L. (2011). Rhodium-catalyzed enantioselective cyclopropanation of electron deficient alkenes. Organic letters, 13(10), 2576–2579. [Link]

• Lahuerta, P., et al. (2002). Ligand Effects on the Chemoselectivity of Ortho-Metalated Rhodium(II) Catalyzed α-Diazo Ketone Transformations. Organometallics, 21(1), 80-86. [Link]

• McKinnon, S., et al. (2020). Hexafluoroisopropanol Solvent Effects on Enantioselectivity of Dirhodium Tetracarboxylate-Catalyzed Cyclopropanation. Journal of the American Chemical Society, 142(20), 9291–9302. [Link]

• Che, C.-M., et al. (1999). Asymmetric Inter- and Intramolecular Cyclopropanation of Alkenes Catalyzed by Chiral Ruthenium Porphyrins. Synthesis and Crystal Structure of a Chiral Metalloporphyrin Carbene Complex. Journal of the American Chemical Society, 121(17), 4125–4132. [Link]

• Chuprakov, S., et al. (2007). Rhodium-Catalyzed Enantioselective Cyclopropanation of Olefins with N-Sulfonyl 1,2,3-Triazoles. Journal of the American Chemical Society, 129(47), 14534–14535. [Link]

• Davies, H. M. L., et al. (1996). Asymmetric Cyclopropanations by Rhodium(II) N-(Arylsulfonyl)prolinate Catalyzed Decomposition of Vinyldiazomethanes in the Presence of Alkenes. Practical Enantioselective Synthesis of the Four Stereoisomers of 2-Phenylcyclopropan-1-amino Acid. Journal of the American Chemical Society, 118(29), 6897–6907. [Link]

• Davies, H. M. L., & Panaro, S. A. (2000). Dirhodium(II) Tetra(N-(dodecylbenzenesulfonyl)prolinate) Catalyzed Enantioselective Cyclopropenation of Alkynes. Organic Letters, 2(17), 2707–2710. [Link]

• McKinnon, S., et al. (2020). HFIP Solvent Effects on Enantioselectivity of Dirhodium Tetracar-boxylate-Catalyzed Cyclopropanation. ChemRxiv. [Link]

• Maxwell, J. L., et al. (1992). Mechanism of the rhodium porphyrin-catalyzed cyclopropanation of alkenes. Journal of the American Chemical Society, 114(17), 6956-6962. [Link]

• Synfacts contributors. (2020). Low Catalyst Loading: Rhodium(II)-Catalyzed Asymmetric Cyclopropanation. Synfacts, 16(04), 0435. [Link]

• Harvey, J. N., & Poli, R. (2003). On the mechanism of the Rh(ii)-catalysed cyclopropanation of alkenes. Dalton Transactions, (19), 3786-3793. [Link]

• Doyle, M. P. (2011). Rhodium(II)‐Catalyzed Cyclopropanation. In Comprehensive Organic Synthesis II (pp. 358-396). Elsevier. [Link]

• Sambasivan, R., & Ball, Z. T. (2012). In-situ Kinetic Studies of Rh(II)-Catalyzed C—H Functionalization to Achieve High Catalyst Turnover Numbers. Journal of the American Chemical Society, 134(23), 9786–9789. [Link]

• Yu, J., et al. (2015). Rhodium-Catalyzed [5 + 2 + 1] Cycloaddition of Ene–Vinylcyclopropanes and CO: Reaction Design, Development, Application in Natural Product Synthesis, and Inspiration for the Development of New [n + 1] Cycloadditions. Accounts of Chemical Research, 48(8), 2336–2346. [Link]

• Colacot, T. J. (2003). An overview on the applications of 'Doyle catalysts' in asymmetric cyclopropanation, cyclopropenation and C-H insertion reactions. Johnson Matthey Technology Review, 47(4), 136-141. [Link]

• Ma, S., et al. (2012). Rhodium-Catalyzed Ring Expansion of Cyclopropanes to Seven-membered Rings by 1,5 C–C Bond Migration. Angewandte Chemie International Edition, 51(20), 4989–4992. [Link]

• Davies, H. M. L., et al. (2001). Highly stereoselective [3 + 2] annulations by cyclopropanation of vinyl ethers with rhodium(II)-stabilized vinylcarbenoids followed by a formally forbidden 1,3-sigmatropic rearrangement. The Journal of Organic Chemistry, 66(12), 4129–4137. [Link]

• Davies, H. M. L., et al. (2021). Rhodium(II)-Catalyzed Asymmetric Cyclopropanation and Desymmetrization of [2.2]Paracyclophanes. ACS Catalysis, 11(10), 5935–5942. [Link]

• Driver, T. G., et al. (2020). Rhodium-Catalyzed Intermolecular Cyclopropanation of Benzofurans, Indoles, and Alkenes via Cyclopropene Ring Opening. Organic Letters, 22(12), 4838–4843. [Link]

• Doyle, M. P. (2011). Cycloaddition reactions of enoldiazo compounds. Beilstein Journal of Organic Chemistry, 7, 1347–1353. [Link]

• Davies, H. M. L. (2012). Finding Opportunities from Surprises and Failures. Development of Rhodium-Stabilized Donor/Acceptor Carbenes and their Application to Catalyst-Controlled C—H Functionalization. Accounts of Chemical Research, 45(6), 965–975. [Link]

• Rovis, T., et al. (2014). Rh(III)-Catalyzed Cyclopropanation Initiated by C–H Activation: Ligand Development Enables a Diastereoselective [2 + 1] Annulation of N-Enoxyphthalimides and Alkenes. Journal of the American Chemical Society, 136(34), 12144–12151. [Link]

• Zhang, X., et al. (2015). Mechanism and Selectivity in Rhodium-Catalyzed [7 + 2] Cycloaddition and Cyclopropanation/Cyclization of Allenylcyclopentane-alkynes: Metallacycle-Directed C(sp(3))–C(sp(3)) and C(sp(3))–C(sp(2)) Reductive Elimination. The Journal of Organic Chemistry, 80(17), 8684–8693. [Link]

• Cavallo, L., et al. (2018). On the Mechanism of Cyclopropanation Reactions Catalyzed by a Rhodium(I) Catalyst Bearing a Chelating Imine-Functionalized NHC Ligand: A Computational Study. Organometallics, 37(15), 2457–2466. [Link]

• Darko, A., et al. (2020). Tuning Rh(ii)-catalysed cyclopropanation with tethered thioether ligands. Dalton Transactions, 49(44), 15779-15787. [Link]

• De Kimpe, N., et al. (2009). Cyclopropanation Reactions of Semi-stabilized and Non-stabilized Diazo Compounds. In The Chemistry of Functional Groups. John Wiley & Sons, Ltd. [Link]

• de la Torre, A., & Davies, H. M. L. (2021). Rh-Catalyzed Enantioselective Aryl C–H Bond Cyclopropylation. Journal of the American Chemical Society, 143(15), 5966–5973. [Link]

• Doyle, M. P. (n.d.). Google Scholar Profile.

• McKinnon, S. (2021). Overcoming the Limitations of Rhodium-Catalyzed Asymmetric Cyclopropanation and Other Adventures in Strained Ring Synthesis (Doctoral dissertation, Emory University). [Link]

• Fasan, R., et al. (2020). Recent Synthetic Advances on the Use of Diazo Compounds Catalyzed by Metalloporphyrins. Molecules, 25(21), 5035. [Link]

• Aggarwal, V. K., et al. (2001). Catalytic Cyclopropanation of Alkenes Using Diazo Compounds Generated in Situ. A Novel Route to 2-Arylcyclopropylamines. Organic Letters, 3(17), 2785–2788. [Link]

• Carreira, E. M. (2018). Cyclopropanations in Syntheses. ETH Zürich. [Link]

• Poechlauer, P., et al. (2020). Process for the preparation of cyclopropane compounds using diazo-compounds.

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Technical Support Center: Purification Strategies for Triphenylphosphine Oxide (TPPO)

Welcome to the technical support center for the purification of reaction mixtures containing triphenylphosphine oxide (TPPO). This guide is designed for researchers, scientists, and drug development professionals who encounter the common challenge of removing this persistent byproduct. Here, you will find troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to streamline your purification process and enhance your experimental outcomes.

Introduction: The Challenge of Triphenylphosphine Oxide

Triphenylphosphine oxide (TPPO) is a common byproduct in many widely used organic reactions, including the Wittig, Staudinger, Mitsunobu, and Appel reactions.[1][2] While triphenylphosphine (TPP) is an excellent reagent, its oxidized form, TPPO, can be notoriously difficult to separate from the desired product due to its polarity and solubility profile. This often leads to time-consuming and costly purification steps, such as column chromatography, which may not be feasible for large-scale operations.[1][3]

This guide provides a comprehensive overview of various strategies to effectively remove TPPO, empowering you to select the most appropriate method for your specific reaction and product.

Troubleshooting and FAQs

This section addresses common issues and questions encountered during the removal of TPPO.

Q1: My column chromatography is not effectively separating my product from TPPO. What can I do?

This is a frequent challenge as TPPO can co-elute with products of similar polarity.

• Expert Insight: The key is to exploit the subtle differences in polarity and solubility between your product and TPPO.

• Troubleshooting Steps:

  • Silica Plug Filtration: For relatively non-polar products, a simple silica plug can be highly effective.[4][5] Concentrate the reaction mixture, suspend the residue in a non-polar solvent like pentane or a hexane/ether mixture, and pass it through a short plug of silica gel.[4][5][6] The more polar TPPO will be retained on the silica, while your product elutes.[5][6]

  • Solvent System Optimization: If you must use column chromatography, a very slow gradient of a more polar solvent may improve separation.[7] Experiment with different solvent systems. Sometimes, a switch from the common ethyl acetate/hexane system to a dichloromethane/acetone system can provide better resolution.[8]

  • Alternative Stationary Phases: Consider using a different stationary phase, such as alumina or a reverse-phase silica gel, which may offer a different selectivity for your product versus TPPO.

Q2: I want to avoid column chromatography altogether. What are my options?

Chromatography-free purification is highly desirable, especially for process chemistry and large-scale synthesis.

• Expert Insight: Several methods leverage the physicochemical properties of TPPO to enable its removal by precipitation or extraction. These methods are often faster, more scalable, and generate less solvent waste.[1][3]

• Recommended Strategies:

  • Selective Precipitation with Non-Polar Solvents: If your product is soluble in non-polar solvents, you can often precipitate the less soluble TPPO.[9] Concentrate your reaction mixture and triturate the residue with cold diethyl ether, pentane, or hexane.[4][5][7][9] The precipitated TPPO can then be removed by filtration.

  • Precipitation via Metal Salt Complexation: TPPO, being a Lewis base, can form insoluble complexes with various metal salts.[3][10][11] This is a powerful technique, particularly in more polar solvents where simple precipitation is ineffective.[11][12]

    • Zinc Chloride (ZnCl₂): Forms an insoluble ZnCl₂(TPPO)₂ adduct in solvents like ethanol, ethyl acetate, and isopropanol.[6][11][13]

    • Magnesium Chloride (MgCl₂): Effective for precipitating TPPO in solvents like toluene and ethyl acetate.[3][10][14]

    • Calcium Bromide (CaBr₂): Particularly useful for removing TPPO from ethereal solvents like THF.[3][10]

  • Chemical Conversion to a Separable Derivative: TPPO can be chemically modified to facilitate its removal. Treatment with oxalyl chloride converts TPPO to an insoluble chlorophosphonium salt that can be easily filtered off.[3][5][6]

Q3: My reaction is in THF, and I'm struggling to remove TPPO. What's the best approach?

THF is a common solvent for many reactions that produce TPPO, but it can be challenging for purification as many TPPO complexes are soluble in it.

• Expert Insight: Direct precipitation from THF is often inefficient with common metal salts like MgCl₂.[3][10] A solvent swap or the use of a specific metal salt is necessary.

• Solutions:

  • Solvent Swap: After the reaction is complete, remove the THF under reduced pressure and replace it with a solvent more amenable to TPPO precipitation, such as toluene or ethyl acetate, before proceeding with metal salt complexation.[3]

  • Calcium Bromide Precipitation: A reliable method for the direct removal of TPPO from THF is the addition of anhydrous calcium bromide (CaBr₂), which forms an insoluble complex that can be filtered off.[3][10]

Q4: I have a basic amine in my product. Will acidic workups to remove TPPO be an issue?

• Expert Insight: Yes, acidic conditions can protonate your amine, potentially leading to solubility changes or undesired side reactions. It is crucial to choose a purification strategy that is compatible with the functional groups in your product.

• Recommendations:

  • Acid-Base Extraction: If your product contains a basic amine, you can use this to your advantage. After the reaction, perform an acidic wash (e.g., with 1-2 N HCl) to protonate your amine and bring it into the aqueous layer.[8] The neutral TPPO will remain in the organic layer, which can then be separated. Afterward, you can basify the aqueous layer and extract your purified product.[8]

  • Metal Salt Precipitation: This method is generally mild and compatible with a wide range of functional groups, making it a safer choice for acid-sensitive compounds.

Detailed Experimental Protocols

Here are step-by-step protocols for some of the most effective TPPO removal strategies.

Protocol 1: Precipitation with Zinc Chloride

This method is highly effective for removing TPPO from polar solvents.[11][12]

• Dissolution: Dissolve the crude reaction mixture containing the product and TPPO in ethanol.

• Prepare ZnCl₂ Solution: Prepare a 1.8 M solution of anhydrous zinc chloride in warm ethanol.

• Precipitation: Add the ZnCl₂ solution (typically 2 equivalents relative to TPPO) to the crude mixture at room temperature.[6][9][13]

• Induce Crystallization: Stir the mixture. Scraping the inside of the flask with a glass rod can help induce precipitation of the ZnCl₂(TPPO)₂ complex.

• Filtration: Filter the mixture to remove the white precipitate.

• Workup: Concentrate the filtrate to remove the ethanol. The resulting residue can be further purified by slurrying with a solvent in which your product is soluble but excess zinc salts are not (e.g., acetone).[6]

Protocol 2: Silica Plug Filtration for Non-Polar Compounds

A quick and efficient method for products that are significantly less polar than TPPO.[4][5]

• Concentration: Concentrate the crude reaction mixture to dryness.

• Suspension: Suspend the residue in a minimal amount of a non-polar solvent, such as pentane or a hexane/diethyl ether mixture.[4][5][6]

• Filtration: Pass the suspension through a short plug of silica gel in a fritted funnel or a pipette.

• Elution: Elute your product with a slightly more polar solvent, like diethyl ether, leaving the TPPO adsorbed on the silica.[5][6]

• Purity Check: It may be necessary to repeat this procedure to achieve the desired level of purity.[4][5]

Workflow Diagrams

Caption: Overview of TPPO Purification Strategies.

Caption: Workflow for Metal Salt Precipitation of TPPO.

Comparison of Purification Strategies

Method	Principle	Advantages	Disadvantages	Best Suited For
Column Chromatography	Differential adsorption on a stationary phase	High resolution for complex mixtures	Time-consuming, expensive, not easily scalable, large solvent waste[1][3]	Small-scale synthesis, purification of new chemical entities
Selective Precipitation	Low solubility of TPPO in non-polar solvents	Simple, fast, chromatography-free	Product must be soluble in non-polar solvents[1]	Non-polar products
Metal Salt Complexation	Formation of an insoluble TPPO-metal salt complex	Scalable, chromatography-free, effective in polar solvents[3][11]	Requires addition of a reagent, potential for metal contamination if not worked up properly	A wide range of products, including those in polar solvents; large-scale synthesis[1][14]
Chemical Conversion	Conversion of TPPO to an easily separable derivative	Efficient and fast removal	Requires an additional chemical reagent and reaction step	When other methods fail or are not suitable
Acid-Base Extraction	Exploiting the acidic or basic nature of the product	Simple liquid-liquid extraction, no special reagents needed	Product must have an acidic or basic functional group	Products containing acidic or basic moieties, like amines

Physicochemical Properties of Triphenylphosphine Oxide

Understanding the properties of TPPO is fundamental to designing an effective purification strategy.

• Polarity: TPPO is a polar molecule due to the P=O bond, which is why it often adheres strongly to silica gel.

• Solubility:

  • Poorly soluble in: Water, cyclohexane, petroleum ether, and hexane.[1][15][16]

  • Readily soluble in: Ethanol, methanol, dichloromethane, ethyl acetate, toluene, and benzene.[15][16][17]

• Physical State: It is a crystalline solid at room temperature.[17]

This solubility profile is key: the poor solubility in non-polar solvents is exploited in selective precipitation methods, while its good solubility in more polar organic solvents necessitates methods like metal salt complexation.

Conclusion

The removal of triphenylphosphine oxide is a common yet manageable challenge in organic synthesis. By understanding the underlying principles of the various purification strategies and selecting the one that best fits the specific product, solvent system, and scale of the reaction, researchers can significantly improve their workflow efficiency and product purity. This guide provides the foundational knowledge and practical protocols to confidently tackle this purification task.

References

• Easy Removal of Triphenylphosphine Oxide from Reaction Mixtures by Precipitation with CaBr2. ACS Publications. [Link]

• Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature. PMC. [Link]

• Work up tips: Reactions with Triphenylphosphine oxide. Shenvi Lab. [Link]

• Scalable Protocol for Removing Triphenylphosphine Oxide from Reactions Using MgCl2 and Wet Milling. ACS Figshare. [Link]

• Removing Triphenylphosphine Oxide. Organic Chemistry Portal. [Link]

• Solubilities of Triphenylphosphine Oxide in Selected Solvents. American Chemical Society. [Link]

• How does one remove triphenylphosphine oxide from product? ResearchGate. [Link]

• Solubilities of Triphenylphosphine Oxide in Selected Solvents. ACS Publications. [Link]

• Triphenylphosphine oxide - Wikipedia. Wikipedia. [Link]

• Triphenylphosphine Oxide- Waste Not, Want Not. Scientific Update. [Link]

• Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents. The Journal of Organic Chemistry. [Link]

• Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents | The Journal of Organic Chemistry - ACS Publications. ACS Publications. [Link]

• How to remove PPh3=O (triphenyl phosphine oxide) from crude after Wittig or Mitsunobu reaction? YouTube. [Link]

• Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents. ResearchGate. [Link]

• How we can remove triphenylphosphine oxide from mitsunobu mixture without column? ResearchGate. [Link]

• Removing TPPO from reaction mixture : r/OrganicChemistry - Reddit. Reddit. [Link]

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Technical Support Center: Overcoming Low Yields in Electrophilic Substitution of Cyclopropenes

Welcome to the technical support center for electrophilic substitution reactions involving cyclopropenes. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with this powerful yet sensitive transformation. Due to their high ring strain, cyclopropenes exhibit unique reactivity that can lead to a variety of desired and undesired reaction pathways.[1][2][3][4] Low yields are a common hurdle, often stemming from competing side reactions.

This document provides in-depth troubleshooting guides and frequently asked questions to help you diagnose issues, optimize your reaction conditions, and achieve higher yields of your target substituted cyclopropane products.

Frequently Asked Questions (FAQs)

Q1: Why are cyclopropenes so susceptible to low yields in electrophilic reactions?

A1: The primary reason lies in the inherent strain of the three-membered ring. The C-C bonds in cyclopropane have significant p-character, making the ring behave similarly to an alkene.[3][5] In cyclopropenes, the combination of angle strain and the presence of a π-bond makes the system highly reactive. Upon interaction with an electrophile, the molecule can readily undergo ring-opening to relieve this strain, which often becomes the dominant and undesired reaction pathway over the intended substitution.[1][2][6][7][8]

Q2: What is the most common side reaction I should be aware of?

A2: The most prevalent side reaction is electrophilic addition or ring-opening, leading to the formation of acyclic allylic products instead of the desired substituted cyclopropane.[1][2][3][9][10] This occurs when the intermediate cyclopropyl cation, formed after the initial electrophilic attack, rearranges by cleaving a C-C bond to form a more stable allylic cation.

Q3: How do substituents on the cyclopropene ring influence the reaction's outcome?

A3: Substituents play a critical role in dictating both reactivity and regioselectivity.

• Electron-donating groups (EDGs) can stabilize the cyclopropyl cation intermediate, but may also facilitate ring-opening.

• Electron-withdrawing groups (EWGs) can polarize the molecule, making it more susceptible to nucleophilic attack, which can sometimes be exploited in a stepwise reaction.[1][2][11]

• Donor-Acceptor (D-A) Cyclopropanes , which have an EDG and an EWG, possess a highly polarized C1-C2 bond. This feature significantly enhances reactivity and can direct the regioselectivity of nucleophilic ring-opening reactions.[2][12][13]

Q4: What is the typical role of a metal catalyst in these reactions?

A4: Metal catalysts, particularly carbophilic Lewis acids like those based on gold(I), copper(I), or silver(I), are often used to activate the cyclopropene π-bond.[4][6][8] Instead of forming a free cyclopropyl cation, the reaction proceeds through an organometallic intermediate. This intermediate can be viewed as a hybrid between a metal-stabilized allylic carbocation and a metal carbene.[6] The nature of the metal and its ligands can temper the reactivity and steer the reaction towards the desired substitution pathway by controlling the fate of this intermediate.[6][14]

Troubleshooting Guides

This section addresses specific experimental issues in a problem-cause-solution format.

Problem 1: Low Conversion - Significant Starting Material Recovered

Your reaction stops prematurely or fails to initiate, leaving most of the cyclopropene starting material unreacted.

• Underlying Cause: Insufficient activation of the cyclopropene or low reactivity of the chosen electrophile. The activation energy for the initial electrophilic attack is not being overcome under the current conditions.

• Solutions & Diagnostic Workflow:

  • Re-evaluate Your Catalyst System: If using a metal catalyst, its activity is paramount.

    • Screen Lewis Acids: The choice of metal is crucial. Gold(I) catalysts are potent π-acids for activating cyclopropenes.[4][6] Consider screening catalysts like (Ph3P)AuSbF6, Cu(I) complexes, or AgOTf.

    • Optimize Ligands: For a given metal, the ligand has a profound impact. For gold-catalyzed reactions, sterically bulky and electron-rich phosphine ligands can enhance catalytic activity.[4] Conversely, for some transformations, π-acidic phosphite ligands that increase the cationic character of the metal may be detrimental.[6]

  • Increase Reaction Temperature: Gently increase the temperature in increments of 10-20 °C. While effective, this must be done cautiously, as higher temperatures can also accelerate decomposition and favor ring-opening side reactions.[1][15] Monitor the reaction profile closely by TLC or LCMS to track the formation of byproducts.

  • Verify Electrophile Quality: Ensure the electrophile is pure and active. If it is generated in situ, verify the conditions for its formation are optimal.

  • Solvent Choice: The solvent can influence the solubility of the catalyst and reagents. Ensure all components are fully dissolved. A switch to a more polar or non-polar solvent, depending on the specific mechanism, might be beneficial.

`dot graph TD { A[Low Conversion?] --> B{High Starting Material?}; B --> C[Yes]; C --> D{Catalyzed Reaction?}; D --> E[Yes: Optimize Catalyst/Ligand]; D --> F[No: Check Electrophile Reactivity]; E --> G[Increase Temperature Incrementally]; F --> G; G --> H[Screen Solvents]; B --> I[No: See Problem 2 or 3];

} ` Caption: Troubleshooting workflow for low reaction conversion.

Problem 2: High Conversion, but the Main Product is the Ring-Opened Isomer

The starting material is consumed, but the desired substituted cyclopropane is a minor product, with the majority being an acyclic isomer.

• Underlying Cause: The high ring strain of the cyclopropene is released via C-C bond cleavage following electrophilic attack. The intermediate formed favors rearrangement to a more stable acyclic species (e.g., an allylic cation) over deprotonation to yield the substitution product.[1][6][8]

• Solutions & Diagnostic Workflow:

  • Control the Intermediate's Fate with Catalysis: The key is to avoid the formation of a "free" and unstable cyclopropyl cation.

    • Employ Gold Catalysts: Gold(I) catalysts are particularly effective at generating organogold carbenoid intermediates.[4][6] These species can be trapped by nucleophiles intramolecularly or intermolecularly before a destructive ring-opening can occur. The choice of counterion and ligand on the gold catalyst can fine-tune this reactivity.[6]

  • Lower the Reaction Temperature: Ring-opening fragmentation can have a higher activation energy than the desired substitution pathway. Running the reaction at a lower temperature (e.g., 0 °C or -78 °C) can significantly suppress this side reaction.[15] This is especially critical when working with dianionic cyclopropene intermediates, which are prone to decomposition at higher temperatures.[15]

  • Systematic Solvent Screen: The stability of charged intermediates is highly dependent on the solvent. A non-polar solvent might disfavor the formation of separated ions that lead to ring opening. Conversely, a coordinating solvent might stabilize the metal-carbene intermediate. There is no universal rule, and a screen is recommended.

  • Modify the Substrate: Introducing an electron-withdrawing group on the cyclopropene can sometimes disfavor the formation of a cationic intermediate that precedes ring opening.

`dot graph CompetingPathways { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} ` Caption: Competing pathways in electrophilic reactions of cyclopropenes.

Problem 3: Poor Regioselectivity with Unsymmetrical Cyclopropenes

The reaction yields a mixture of regioisomers, making purification difficult and lowering the yield of the desired product.

• Underlying Cause: The electronic and/or steric properties of the two carbons in the double bond are not different enough to direct the attack of the electrophile to a single position. Both potential intermediates are formed competitively.[6][16]

• Solutions & Diagnostic Workflow:

  • Leverage Steric Hindrance:

    • Bulky Substituents: If possible, modify the substrate to include a sterically bulky group at one of the C3 positions. This can shield one face of the double bond, directing the electrophile to the less hindered face.

    • Bulky Reagents: Use a bulkier catalyst or electrophile. The increased steric demand can amplify small differences in the substrate's steric environment, leading to improved selectivity.

  • Install a Directing Group: A substituent on the cyclopropene that can coordinate to the metal catalyst (e.g., an ester or alkoxymethyl group) can be highly effective.[17] The substrate first binds to the catalyst through this directing group, and the subsequent electrophilic attack is delivered intramolecularly or in close proximity, ensuring high regioselectivity.

  • Catalyst and Ligand Control: The electronic and steric profile of the catalyst-ligand complex is paramount. A computational probe of a copper-catalyzed carboamination found that the spatial demands of the cyclopropene's substituents were crucial for achieving high diastereoselectivity.[18] Similarly, in gold-catalyzed reactions, the regioselectivity of the initial electrophilic activation can be controlled to favor the formation of a specific organogold intermediate.[6] A screen of different metal-ligand combinations is highly recommended.

Table 1: General Optimization Parameters

Parameter	Strategy	Rationale & Considerations
Catalyst	Screen different Lewis acidic metals (Au, Cu, Ag, Rh) and counterions (SbF₆⁻, OTf⁻, NTf₂⁻).	The carbophilicity of the metal and the lability of the counterion determine the catalytic activity.[6][12]
Ligand	Vary steric bulk and electronic properties (e.g., phosphines vs. phosphites, NHCs).	Ligands modulate the reactivity of the metal center, influencing both yield and selectivity.[6][14]
Temperature	Start low (-78 °C to 0 °C) and increase incrementally if no reaction occurs.	Lower temperatures often suppress side reactions like ring-opening fragmentation.[15]
Solvent	Screen a range of polarities (e.g., DCM, Toluene, THF, Acetonitrile).	Solvent affects reagent solubility and can influence the stability and lifetime of charged intermediates.[15][19]
Concentration	Test different molarities (e.g., 0.05 M to 0.5 M).	Can influence reaction rates and, in some cases, suppress bimolecular decomposition pathways.

Example Protocol: General Procedure for Catalyst Screening

This protocol outlines a parallel screening approach to identify a promising catalyst for a challenging electrophilic substitution on a new cyclopropene substrate.

• Preparation: In an inert atmosphere (glovebox or Schlenk line), prepare stock solutions of your cyclopropene substrate, electrophile, and an internal standard (e.g., dodecane) in the chosen reaction solvent (e.g., Dichloromethane).

• Array Setup: In an array of labeled reaction vials equipped with stir bars, add the appropriate catalyst (e.g., 5 mol % of Au, Cu, and Ag catalysts with different ligands).

• Initiation: Cool the vials to the desired starting temperature (e.g., 0 °C). Add the cyclopropene stock solution to each vial, followed by the electrophile stock solution.

• Monitoring: Stir the reactions at the set temperature. At specific time points (e.g., 1h, 4h, 12h), withdraw a small aliquot from each vial, quench it (e.g., with a saturated NaHCO₃ solution), and analyze by GC-MS or LC-MS to determine conversion and the ratio of desired product to byproducts.

• Analysis: Compare the results across the different catalysts. The most promising candidates can then be subjected to further optimization of temperature, concentration, and solvent.

References

• Copper-catalysed electrophilic carboamination of cyclopropenes with arylboron reagents – a computational mechanistic probe. Dalton Transactions (RSC Publishing). Available at: [Link]

• Ring Opening of Donor–Acceptor Cyclopropanes with N-Nucleophiles. Chemical Reviews. Available at: [Link]

• Studies on the Stability of Cycloprop-2-ene Carboxylate Dianions and Reactions with Electrophiles. PMC. Available at: [Link]

• Reaction development. a) Optimization of reaction conditions. ResearchGate. Available at: [Link]

• Reactivity of electrophilic cyclopropanes. PMC. Available at: [Link]

• When cyclopropenes meet gold catalysts. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Reductive opening of a cyclopropane ring in the Ni(II) coordination environment: a route to functionalized dehydroalanine and cysteine derivatives. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Reactivity of electrophilic cyclopropanes. PubMed. Available at: [Link]

• CHEMISTRY - Michael Reaction and Addition to Cyclopropane Ring. e-PG Pathshala. Available at: [Link]

• Addition to Cyclopropane Ring. Dalal Institute. Available at: [Link]

• Ring-opening reactions of electrophilic cyclopropanes with thiophenolates. ResearchGate. Available at: [Link]

• In addition to the cyclopropane ring. Pure Chemistry. Available at: [Link]

• Reversal of Regioselectivity in Reactions of Donor-Acceptor Cyclopropanes with Eelectrophilic Olefins. ChemRxiv. Available at: [Link]

• Catalytic Enantioselective Hydroboration of Cyclopropenes. ACS Publications. Available at: [Link]

• (PDF) Reactivity of electrophilic cyclopropanes. ResearchGate. Available at: [Link]

• Synthesis of Fluoromethyl-Substituted Cyclopropanes by Electrophilic Cyclization of Homoallylic Boronate Intermediates. HUSCAP. Available at: [Link]

• Enantioselective Synthesis of Cyclopropenes. Wiley-VCH. Available at: [Link]

• Heterocycles from cyclopropenones. PMC. Available at: [Link]

• Mechanistic Insights into the Regioselective (3 + 2) Cycloaddition of Unsymmetrical Cyclopropenones with Elemental Sulfur: Experimental and Computational Studies. PMC. Available at: [Link]

• Gold‐Catalyzed Intramolecular Cyclizations of Cyclopropenes with Propargylic Esters. PMC. Available at: [Link]

• C–C Bond Cleavages of Cyclopropenes: Operating for Selective Ring-Opening Reactions. Chemical Reviews. Available at: [Link]

• Reversal of regioselectivity in reactions of donor–acceptor cyclopropanes with electrophilic olefins. Chemical Communications (RSC Publishing). Available at: [Link]

• Stereoselective Cyclopropanation Reactions. Chemical Reviews. Available at: [Link]

• 1,3-dipolar cycloadditions to cyclopropenes: convenient way for the synthesys of heterocyclic. DOI. Available at: [Link]

• (PDF) Experimental and Computational Studies for the Synthesis of Functionalized Cyclopropanes from 2‐Substituted Allylic Derivatives with Ethyl Diazoacetate. ResearchGate. Available at: [Link]

• Electrophilic aromatic substitution reactions of compounds with Craig-Möbius aromaticity. PNAS. Available at: [Link]

• Enantioselective Hydrothiolation: Diverging Cyclopropenes through Ligand Control. Journal of the American Chemical Society. Available at: [Link]

• Diastereoselective Synthesis of Housanes via the Carbocupration of Cyclopropenes. Journal of the American Chemical Society. Available at: [Link]

• An In-Depth Computational Study of Alkene Cyclopropanation Catalyzed by Fe(porphyrin)(OCH3) Complexes. The Environmental Effects on the Energy Barriers. Inorganic Chemistry. Available at: [Link]

• (PDF) Recent developments of cyclopropene chemistry. ResearchGate. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Cyclopropene and Cyclopropane Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis and medicinal chemistry, strained ring systems offer a unique toolkit for the construction of complex molecular architectures. Among these, the three-membered rings of cyclopropane and its unsaturated counterpart, cyclopropene, stand out for their distinct and potent reactivity. This guide provides an in-depth, objective comparison of the chemical behavior of cyclopropene and cyclopropane derivatives, supported by experimental data, to empower researchers in leveraging these versatile building blocks for their synthetic and drug discovery endeavors.

The Decisive Role of Ring Strain: A Fundamental Comparison

The striking difference in the reactivity of cyclopropanes and cyclopropenes is fundamentally rooted in their inherent ring strain. This strain arises from the deviation of bond angles from their ideal values and the eclipsing of bonds on adjacent atoms.

Cyclopropane , with its sp³-hybridized carbons, has C-C-C bond angles of 60°, a significant deviation from the ideal 109.5°. This results in a substantial ring strain energy of approximately 27.6 kcal/mol.[1] This stored energy is the primary driving force for reactions that involve the opening of the three-membered ring.

Cyclopropene , on the other hand, incorporates a double bond within its three-membered ring. This introduces two sp²-hybridized carbons, which ideally have bond angles of 120°. The geometric constraints of the ring force these angles to be severely compressed, leading to a much higher ring strain energy, estimated to be around 53-55 kcal/mol, more than double that of cyclopropane.[2] This exceptionally high ring strain makes cyclopropene derivatives significantly more reactive and prone to reactions that relieve this strain.

The differing hybridization of the carbon atoms in cyclopropane and cyclopropene also influences their electronic properties. The C-C bonds in cyclopropane possess a higher degree of p-character than typical alkanes, leading to what is often described as "bent" or "banana" bonds. In cyclopropene, the introduction of the double bond further alters the hybridization, impacting the acidity of the vinylic protons and the reactivity of the π-system.

Quantitative Comparison of Key Properties

Property	Cyclopropane	Cyclopropene	Significance
Ring Strain Energy	~27.6 kcal/mol[1]	~53-55 kcal/mol[2]	Cyclopropene's significantly higher ring strain is the primary driver for its enhanced reactivity.
Hybridization of Ring Carbons	sp³	Two sp², one sp³	The presence of sp² carbons in cyclopropene leads to greater angle strain.
C-C Single Bond Length	~1.51 Å	~1.51 Å (C-C), ~1.30 Å (C=C)	The double bond in cyclopropene is significantly shorter, contributing to the increased strain.
Heat of Hydrogenation (ΔH°)	-37.6 kcal/mol	-43.8 kcal/mol[2]	The more exothermic heat of hydrogenation for cyclopropene reflects the greater release of strain energy upon saturation of the double bond.

Dominant Reaction Pathways: A Tale of Two Rings

The profound differences in ring strain and electronic structure dictate that cyclopropane and cyclopropene derivatives engage in distinct and characteristic chemical transformations.

Cyclopropene Derivatives: Masters of Strain-Promoted Cycloadditions

The high ring strain of cyclopropenes makes them exceptionally potent dienophiles and dipolarophiles in cycloaddition reactions. The release of this strain provides a powerful thermodynamic driving force for these transformations.

One of the most prominent applications of cyclopropene reactivity is in strain-promoted cycloadditions , a cornerstone of "click chemistry." These reactions are characterized by their high rates and specificity, proceeding readily without the need for a catalyst.

A notable example is the strain-promoted cycloaddition of cyclopropenes with o-quinones. This reaction exhibits "click character" with fast kinetics, making it suitable for applications in bioconjugation and materials science.[3]

This protocol describes a representative intramolecular Diels-Alder reaction of a cyclopropenyl vinylarene to produce a benzonorcarane derivative, highlighting the utility of cyclopropenes in constructing polycyclic systems.[4]

Materials:

• Substituted cyclopropenyl vinylarene (1 equivalent)

• n-Butanol (to make a 0.15 M solution)

• Argon gas

• Microwave vial or sealed tube

• Stir bar

• Heating block or oil bath

• Rotary evaporator

• Silica gel for column chromatography

• Hexanes and ethyl acetate for chromatography

Procedure:

• To a microwave vial or sealed tube equipped with a stir bar, add the substituted cyclopropenyl vinylarene.

• Add a sufficient volume of n-butanol to achieve a 0.15 M concentration.

• Seal the vial and purge with argon gas for 5-10 minutes.

• Place the vial in a preheated heating block or oil bath at 140 °C.

• Stir the reaction mixture at 140 °C for 30 minutes.

• After the reaction is complete, allow the vial to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the desired benzonorcarane derivative.

Self-Validation: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or ¹H NMR spectroscopy. The disappearance of the starting material and the appearance of a new product spot (TLC) or signals (NMR) corresponding to the benzonorcarane derivative will indicate a successful reaction. The final product should be characterized by ¹H and ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Cyclopropane Derivatives: Versatile Precursors for Ring-Opening Reactions

The reactivity of cyclopropane derivatives is dominated by reactions that lead to the cleavage of the three-membered ring, thereby relieving the inherent ring strain. The nature of the substituents on the cyclopropane ring plays a crucial role in determining the conditions and selectivity of these ring-opening reactions.

Donor-Acceptor (D-A) Cyclopropanes: A particularly reactive class of cyclopropanes are those substituted with both an electron-donating group (e.g., aryl, vinyl) and an electron-accepting group (e.g., ester, nitrile). This substitution pattern polarizes the C-C bond between the substituted carbons, making the ring susceptible to cleavage under milder conditions.

Lewis Acid-Catalyzed Ring-Opening: Lewis acids can coordinate to the acceptor groups of D-A cyclopropanes, further polarizing the ring and facilitating its opening to form a 1,3-dipole intermediate.[5][6] This intermediate can then be trapped by a variety of nucleophiles or dipolarophiles, leading to the formation of a diverse range of acyclic and heterocyclic products.[7][8]

This protocol details a typical nucleophilic ring-opening of a donor-acceptor cyclopropane with a thiophenolate, a reaction that proceeds via an SN2 mechanism.[9]

Materials:

• 2-Arylcyclopropane-1,1-dicarbonitrile (1 equivalent)

• p-Thiocresol (1 equivalent)

• Potassium tert-butoxide (1.05 equivalents)

• Anhydrous Dimethyl sulfoxide (DMSO)

• Aqueous ammonium chloride solution

• Diethyl ether

• Magnesium sulfate

Procedure:

• In a round-bottom flask, dissolve p-thiocresol and potassium tert-butoxide in anhydrous DMSO.

• In a separate flask, dissolve the 2-arylcyclopropane-1,1-dicarbonitrile in anhydrous DMSO.

• Add the thiophenolate solution to the cyclopropane solution at room temperature with stirring.

• Stir the reaction mixture for 30 minutes at ambient temperature.

• Quench the reaction by adding an aqueous ammonium chloride solution.

• Extract the mixture with diethyl ether (3 times).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 1,3-functionalized product.

Self-Validation: The reaction can be monitored by TLC to observe the consumption of the starting cyclopropane. The structure of the purified product should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry to verify the successful ring-opening and addition of the thiol.

Visualizing the Reaction Pathways

To further illustrate the distinct reactivity of these two ring systems, the following diagrams depict their characteristic reaction pathways.

Caption: Dominant reaction pathway for cyclopropene derivatives.

Caption: Key reaction pathway for donor-acceptor cyclopropane derivatives.

Conclusion: Harnessing Strain for Chemical Innovation

The comparative analysis of cyclopropene and cyclopropane derivatives unequivocally demonstrates that ring strain is the paramount factor governing their reactivity. Cyclopropenes, with their exceptionally high strain energy, are primed for rapid cycloaddition reactions, making them invaluable tools in click chemistry and the synthesis of complex polycyclic frameworks. Conversely, the moderately strained cyclopropane ring is more amenable to controlled ring-opening reactions, particularly when activated by donor-acceptor substitution patterns, providing access to a wide array of 1,3-difunctionalized compounds.

For researchers in drug development and synthetic chemistry, a nuanced understanding of these reactivity profiles is essential for the strategic incorporation of these three-membered rings into target molecules. By judiciously selecting the appropriate cyclopropane or cyclopropene derivative, chemists can harness the power of ring strain to drive desired transformations, enabling the efficient and elegant construction of novel chemical entities with significant potential in medicine and materials science.

References

• Strain-Promoted Cycloaddition of Cyclopropenes with o-Quinones: A Rapid Click Reaction. Angewandte Chemie International Edition, 2018 , 57(32), 10118-10122. [Link]

• Strain-Promoted Cycloaddition of Cyclopropenes with o-Quinones: A Rapid Click Reaction. ResearchGate. [Link]

• Ring-opening polymerization of donor–acceptor cyclopropanes catalyzed by Lewis acids. Polymer Chemistry, 2017 , 8(24), 3841-3847. [Link]

• Lewis Acid Catalyzed Cyclopropane Ring-Opening-Cyclization Cascade Using Thioureas as a N,N-bisnucleophile: Synthesis of Bicyclic Furo-, Pyrano-, and Pyrrololactams via a Formal [4+1]-Addition. Chemistry – A European Journal, 2024 , 30(31), e202401332. [Link]

• Lewis-Acid-Catalyzed (3+2)-Cycloadditions of Donor-Acceptor Cyclopropanes with Thioketenes. European Journal of Organic Chemistry, 2021 , 2021(44), 6250-6254. [Link]

• Lewis-Acid-Catalyzed (3+2)-Cycloadditions of Donor-Acceptor Cyclopropanes with Thioketenes. National Center for Biotechnology Information. [Link]

• Intramolecular Diels–Alder Reaction of Cyclopropenyl Vinylarenes: Access to Benzonorcarane Derivatives. Organic Letters, 2023 , 25(33), 6148-6153. [Link]

• Reactivity of electrophilic cyclopropanes. National Center for Biotechnology Information. [Link]

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Taming Ring Strain: A Comparative Guide to Substituted vs. Unsubstituted Cyclopropenes in Bioorthogonal Chemistry

Executive Summary Cyclopropenes are the smallest unsaturated cyclic hydrocarbons, defined by their immense ring strain (~54 kcal/mol). This extreme strain makes them incredibly reactive dienophiles for inverse electron-demand Diels-Alder (iEDDA) reactions, particularly tetrazine ligations. However, the exact structural lack of substituents that makes them highly reactive also renders them chemically unstable and prone to rapid polymerization. This guide provides a comprehensive comparison of unsubstituted versus substituted cyclopropenes, detailing the causality behind their stability, their kinetic performance, and validated protocols for their application in biological environments.

Mechanistic Foundations: The Ring Strain Conundrum

Unsubstituted cyclopropene (C₃H₄) possesses an angular strain that forces the sp² hybridized alkene carbons into a highly compressed geometry, reducing the bond angle to approximately 51° instead of the ideal 120°[1]. This extreme strain elevates the Highest Occupied Molecular Orbital (HOMO) energy, making it an exceptionally fast reactant in iEDDA cycloadditions with tetrazines, achieving a second-order rate constant ( k2​ ) of ~448 M⁻¹s⁻¹[2].

However, this thermodynamic instability is a double-edged sword. Unsubstituted cyclopropene is highly unstable, dimerizing and polymerizing readily via free-radical chain reactions even at temperatures as low as -36°C[1][2]. Consequently, it cannot be stored or utilized effectively in long-term biological assays[3].

To harness the reactivity of the cyclopropene scaffold while preventing spontaneous degradation, researchers introduce substituents—typically at the C3 (tetrahedral) position or the C1/C2 (vinylic) positions.

• Steric Shielding: Adding a single methyl group (e.g., 3-methylcyclopropene or 1-methylcyclopropene) provides sufficient steric bulk to inhibit spontaneous dimerization while remaining small enough to serve as a minimally perturbing bioorthogonal "mini-tag"[4].

• Electronic Modulation: Substituents alter the HOMO/LUMO gap. Electron-donating groups increase the HOMO energy, accelerating the iEDDA reaction, while electron-withdrawing groups (like carboxamides) can stabilize the ring against nucleophilic attack by biological thiols[4][5].

Comparative Stability and Reactivity

The addition of substituents dramatically shifts the kinetic and thermodynamic profile of the cyclopropene ring. The table below summarizes the performance trade-offs between various cyclopropene derivatives.

Cyclopropene Derivative	Storage Stability	Aqueous Stability (37°C)	Tetrazine Ligation Rate ( k2​ , M⁻¹s⁻¹)	Primary Application
Unsubstituted	Unstable (Polymerizes < -20°C)	Degrades instantly	~448	Mechanistic studies only[2]
3-Methylcyclopropene	Stable at -20°C	Moderate (hours)	~0.1 - 0.5	Live-cell imaging[2]
1-Methyl-3-substituted	Stable at Room Temp	High (days)	~0.01 - 1.0	Protein labeling, bulky tetrazines[4]
Spiro-cyclopropenes	Highly Stable	High (days)	~0.05 - 0.2	GPCR labeling, complex media[6]
Cyclopropene-3-carboxamides	Stable at -20°C	Moderate	~0.13	Small bioorthogonal tags[2]

Logical Relationships in Cyclopropene Design

The following diagram illustrates the divergent fates of cyclopropenes based on their substitution patterns, highlighting why substitution is a mandatory prerequisite for biological application.

Divergent stability and reactivity pathways of unsubstituted vs. substituted cyclopropenes.

Experimental Workflows: Self-Validating Kinetic Assays

To objectively compare the performance of a newly synthesized substituted cyclopropene against existing alternatives, a rigorous, self-validating kinetic assay is required. Because cyclopropenes lack strong distinct chromophores in the visible spectrum, we monitor the degradation of the tetrazine partner (which absorbs strongly at ~520 nm).

Workflow for validating cyclopropene stability and tetrazine ligation kinetics.

Protocol: Measuring Tetrazine Ligation Kinetics ( k2​ )

Causality & Rationale: By utilizing a vast molar excess of the cyclopropene dienophile relative to the tetrazine, the reaction operates under pseudo-first-order conditions. This safely isolates the concentration variable of the tetrazine, preventing bimolecular collision variables from skewing the highly sensitive rate constant determination[2].

• Reagent Preparation:

  • Prepare a 10 mM stock solution of the substituted cyclopropene in anhydrous DMSO to prevent premature aqueous hydrolysis.

  • Prepare a 1 mM stock solution of a standard tetrazine (e.g., benzyl alcohol tetrazine or dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate) in DMSO.

• Spectrophotometric Setup:

  • Pre-warm a UV-Vis spectrophotometer cuvette containing 1.9 mL of PBS (pH 7.4) to 37°C to mimic physiological conditions.

  • Set the detection wavelength to 520 nm (targeting the characteristic n→π* transition of the tetrazine core).

• Reaction Initiation:

  • Add 20 µL of the tetrazine stock to the cuvette (final concentration ~10 µM). Establish a stable baseline absorbance.

  • Rapidly inject an excess of the cyclopropene stock (creating final concentrations ranging from 100 µM to 1 mM) and mix thoroughly via pipette aspiration.

• Data Acquisition & Analysis:

  • Record the exponential decay of the 520 nm absorbance over time.

  • Fit the decay curve to a single exponential function to determine the pseudo-first-order rate constant ( kobs​ ).

  • Plot kobs​ against the cyclopropene concentration. The slope of this linear regression yields the definitive second-order rate constant ( k2​ ) in M⁻¹s⁻¹.

Conclusion: The Bioorthogonal Gold Standard

While unsubstituted cyclopropene boasts the highest theoretical reactivity due to unmitigated ring strain[3], its propensity for spontaneous polymerization renders it useless for practical applications[1]. The strategic addition of substituents—particularly methyl groups at the C1 or C3 positions—creates a kinetic "Goldilocks" scenario. These substituted cyclopropenes retain enough ring strain to react rapidly and selectively with tetrazines ( k2​ ~ 0.1 to 1 M⁻¹s⁻¹) while gaining the steric shielding necessary to survive in complex aqueous environments, cell lysates, and live-cell imaging setups[2][4].

References

• Patterson, D. M., Nazarova, L. A., & Prescher, J. A. (2012). Live-Cell Imaging of Cyclopropene Tags with Fluorogenic Tetrazine Cycloadditions. National Center for Biotechnology Information (PMC). 2

• Wikipedia Contributors. Cyclopropene. Wikipedia, The Free Encyclopedia. 1

• Ramil, C. P., et al. (2019). Caged Cyclopropenes with Improved Tetrazine Ligation Kinetics. Organic Letters (ACS Publications). 5

• Karver, M. R., Weissleder, R., & Hilderbrand, S. A. (2018). Advances in Tetrazine Bioorthogonal Chemistry Driven by the Synthesis of Novel Tetrazines and Dienophiles. Accounts of Chemical Research. 4

• Tian, Y., & Lin, Q. (2017). Fitness Factors for Bioorthogonal Chemical Probes. National Science Foundation. 6

• St-Cyr, D. J., et al. (2010). Transition Structures of the Ene Reactions of Cyclopropene. ACS Publications.3

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A Senior Application Scientist's Guide: 2-Cyclopropylprop-2-enoic Acid in Modern Drug Design—A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Double-Edged Sword of Unsaturated Carboxylic Acids in Medicinal Chemistry

Unsaturated carboxylic acids are a cornerstone of organic chemistry and feature prominently in the pharmacophores of numerous therapeutics. The conjugated system of an α,β-unsaturated carboxylic acid, where a carbon-carbon double bond is electronically linked to the carboxyl group, creates a molecule with multifaceted reactivity and binding capabilities.[1] This electronic arrangement allows for specific interactions with biological targets but also introduces inherent liabilities. The electron-withdrawing nature of the carboxyl group renders the β-carbon electrophilic, making it susceptible to nucleophilic attack via Michael addition by biological nucleophiles like cysteine residues in proteins.[1] This reactivity can be a mechanism for covalent inhibition but is often a liability, leading to off-target effects and idiosyncratic toxicity.

Furthermore, the carboxylic acid moiety itself, while often crucial for target binding through ionic interactions, can present pharmacokinetic challenges, including poor membrane permeability and rapid metabolism via glucuronidation.[2][3] The drug development community is thus in constant search of structural motifs that can preserve the beneficial properties of this scaffold while mitigating its risks. This guide provides an in-depth comparison of 2-cyclopropylprop-2-enoic acid against other common unsaturated carboxylic acids, exploring how the unique properties of the cyclopropyl group can be strategically leveraged to overcome common drug design hurdles.

The Cyclopropyl Moiety: A Strategic Tool for Optimizing Drug Candidates

The cyclopropyl group, once a chemical curiosity, is now a highly valued structural unit in medicinal chemistry.[4] Its incorporation into drug candidates can address multiple challenges, from enhancing potency to improving metabolic stability.[5][6] The unique benefits of this three-membered ring stem from its significant ring strain (approx. 27.5 kcal/mol), which fundamentally alters its electronic and steric properties.[4][7]

Key advantages include:

• Enhanced Metabolic Stability: The C-H bonds within a cyclopropane ring are shorter, stronger, and have more s-character than those in typical alkanes.[4][7] This increased bond dissociation energy makes the cyclopropyl group significantly less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes, a primary route of drug degradation.[4][8]

• Conformational Rigidity: The planar and rigid nature of the cyclopropyl ring can lock a flexible molecule into its bioactive conformation, reducing the entropic penalty upon binding to a biological target and thereby enhancing potency.[4]

• Modulation of Physicochemical Properties: The cyclopropyl group can serve as a bioisostere for other common groups like gem-dimethyl, vinyl, or even phenyl rings, allowing for the fine-tuning of properties such as lipophilicity and pKa to optimize a compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.[4][9]

By introducing this moiety adjacent to the double bond in an unsaturated acid, as in 2-cyclopropylprop-2-enoic acid, we can explore a fascinating interplay of effects on reactivity, metabolism, and pharmacology.

Comparative Analysis: 2-Cyclopropylprop-2-enoic Acid vs. Prototypical Unsaturated Acids

To understand the unique profile of 2-cyclopropylprop-2-enoic acid, we will compare it to two common α,β-unsaturated carboxylic acids: acrylic acid and trans-crotonic acid (a simple methylated analogue).

Caption: Structural comparison of representative α,β-unsaturated carboxylic acids.

Reactivity Profile: Taming the Michael Addition

The primary concern with α,β-unsaturated carbonyls is their reactivity as Michael acceptors. This reactivity can be beneficial for covalent inhibitors but is often an undesirable trait leading to protein adduction and toxicity. The electronic nature of the substituent at the α- or β-position can significantly modulate the electrophilicity of the β-carbon.

The cyclopropyl group, due to the π-character of its strained C-C bonds, can interact with the adjacent double bond.[5][10] This interaction can subtly alter the electron density of the conjugated system compared to a simple alkyl group. While direct comparative quantitative data on the Michael addition rates for 2-cyclopropylprop-2-enoic acid is scarce in publicly available literature, we can hypothesize its behavior. The cyclopropyl group is generally considered less electron-donating than a simple alkyl group, potentially leading to a slightly attenuated but still present reactivity compared to acrylic acid.

A more significant consideration is the metabolic activation of the carboxylic acid. Acyl glucuronidation, a common metabolic pathway for carboxylic acids, can enhance the reactivity of an α,β-unsaturated system toward nucleophilic attack.[11] This is a critical bioactivation pathway that must be considered during drug development.

Table 1: Comparative Physicochemical and Reactivity Properties

Property	Acrylic Acid	trans-Crotonic Acid	2-Cyclopropylprop-2-enoic Acid	Rationale & Implications
Molecular Weight	72.06 g/mol	86.09 g/mol	112.13 g/mol	Increased molecular weight with the cyclopropyl group may impact ligand efficiency but adds valuable structural complexity.
pKa	~4.25	~4.69	Estimated ~4.5-4.7	The cyclopropyl group's electronic effect is expected to be modest, leading to a pKa similar to other alkyl-substituted acrylic acids.
LogP	-0.21	0.72	Estimated 1.0-1.2	The cyclopropyl group significantly increases lipophilicity compared to acrylic acid, which can improve membrane permeability.
Michael Reactivity	High	Moderate	Moderate (Predicted)	The primary driver of reactivity is the conjugated system. The cyclopropyl group offers steric hindrance and electronic modulation that may temper reactivity compared to the unsubstituted acrylic acid.

Metabolic Stability: The Key Advantage

The most significant advantage of incorporating a cyclopropyl group is the enhancement of metabolic stability.[4][5] The high C-H bond dissociation energy makes the ring itself highly resistant to CYP-mediated oxidative metabolism.[8] This is a distinct advantage over simple alkyl-substituted unsaturated acids, where the alkyl groups can be susceptible to hydroxylation.

Caption: Potential metabolic fates of α,β-unsaturated carboxylic acids.

While the cyclopropyl group protects against oxidation, the carboxylic acid moiety remains a handle for Phase II metabolism, primarily glucuronidation via UGT enzymes.[2] As mentioned, the resulting acyl glucuronide can be more reactive than the parent acid.[11] Therefore, while solving the problem of oxidative metabolism, the potential for bioactivation via conjugation must still be carefully evaluated.

Experimental Protocols for Comparative Assessment

To objectively compare these molecules in a drug discovery setting, standardized in vitro assays are essential. The following protocols provide a framework for evaluating metabolic stability and inherent reactivity.

Protocol 1: In Vitro Metabolic Stability in Human Liver Microsomes (HLM)

This assay determines the rate at which a compound is metabolized by CYP enzymes.

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of test compounds.

Methodology:

• Reagent Preparation:

  • Prepare a 1 M potassium phosphate buffer (pH 7.4).

  • Prepare a 10 mM stock solution of the test compound (e.g., 2-cyclopropylprop-2-enoic acid, crotonic acid) in DMSO.

  • Prepare a 20 mg/mL stock of pooled Human Liver Microsomes (HLM) in buffer.

  • Prepare an NADPH regenerating system solution (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Incubation:

  • In a 96-well plate, combine phosphate buffer, HLM (final concentration 0.5 mg/mL), and test compound (final concentration 1 µM).

  • Pre-incubate the plate at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• Time Points & Quenching:

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), transfer an aliquot of the incubation mixture to a new plate containing ice-cold acetonitrile with an internal standard to stop the reaction.

• Sample Processing & Analysis:

  • Centrifuge the quenched samples at 4,000 rpm for 15 minutes to pellet the precipitated protein.

  • Transfer the supernatant to a new plate for analysis.

  • Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.[12]

• Data Analysis:

  • Plot the natural logarithm of the percentage of remaining compound versus time.

  • The slope of the line equals the elimination rate constant (k).

  • Calculate the half-life: t½ = 0.693 / k.

Causality: Using HLM and an NADPH regenerating system specifically isolates the contribution of Phase I CYP enzymes. The disappearance of the parent compound over time is a direct measure of its metabolic liability to this major clearance pathway. A longer half-life for 2-cyclopropylprop-2-enoic acid compared to an aliphatic analogue would provide direct evidence of its enhanced metabolic stability.

Protocol 2: Glutathione (GSH) Adduction Assay for Reactivity

This assay assesses the inherent reactivity of an electrophilic compound with a biologically relevant nucleophile.

Objective: To quantify the rate of covalent adduct formation with glutathione.

Caption: Experimental workflow for the in vitro GSH reactivity assay.

Methodology:

• Reagent Preparation:

  • Prepare a 100 mM potassium phosphate buffer (pH 7.4).

  • Prepare a 10 mM stock solution of the test compound in DMSO.

  • Prepare a 100 mM stock solution of reduced glutathione (GSH) in buffer, adjusting the pH back to 7.4 if necessary.

• Incubation:

  • In a microcentrifuge tube, combine buffer, test compound (final concentration 10-50 µM), and GSH (final concentration 5 mM).

  • Incubate the mixture at 37°C.

• Time Points & Analysis:

  • At various time points (e.g., 0, 1, 2, 4, 8 hours), take an aliquot and quench with 3 volumes of cold acetonitrile containing an internal standard.

  • Centrifuge to remove any precipitate.

  • Analyze the supernatant by LC-MS/MS, monitoring for the loss of the parent compound and the appearance of the GSH adduct (parent mass + 305.07 Da).

• Data Analysis:

  • Calculate the second-order rate constant for adduct formation. This provides a quantitative measure of reactivity that can be used to rank compounds.

Causality: This cell-free assay isolates the chemical reactivity of the molecule with a soft nucleophile, mimicking its potential for non-enzymatic adduction to cysteine residues in proteins. A slower rate of GSH adduct formation for 2-cyclopropylprop-2-enoic acid would suggest a lower intrinsic reactivity and potentially a better safety profile.

Conclusion and Future Outlook

The strategic incorporation of a cyclopropyl group into an α,β-unsaturated carboxylic acid framework, as exemplified by 2-cyclopropylprop-2-enoic acid, presents a compelling strategy for medicinal chemists. The primary, field-proven advantage is the significant enhancement of metabolic stability by blocking CYP-mediated oxidation.[4][8] This can lead to improved pharmacokinetic properties such as a longer half-life and increased oral bioavailability.

However, this is not a universal solution. The inherent reactivity of the Michael acceptor system, while potentially modulated by the cyclopropyl ring, remains a key consideration. Furthermore, the susceptibility of the carboxylic acid to metabolic conjugation and subsequent bioactivation must be carefully evaluated on a case-by-case basis.[11]

By employing the comparative experimental workflows detailed in this guide, drug development professionals can generate robust, quantitative data to make informed decisions. The unique profile of 2-cyclopropylprop-2-enoic acid—marrying the stability of the cyclopropyl ring with the functionality of the unsaturated acid—makes it and its derivatives an attractive scaffold for the development of next-generation therapeutics with optimized ADME and safety profiles.

References

• The Multifaceted Reactivity of Unsaturated Carboxylic Acids: A Technical Guide for Drug Development Professionals. Benchchem.
• Metabolism of cyclopropyl groups. Hypha Discovery Blogs.
• Applications in medicinal chemistry for cyclopropyl-containing compounds. Benchchem.
• The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry.
• The chemistry and biology of cyclopropyl compounds.
• The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules.
• Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition.
• Bioactivation of α, β-Unsaturated Carboxylic Acids Through Acyl Glucuronid
• Structure Property Relationships of Carboxylic Acid Isosteres. PMC - NIH.
• Put a ring on it: application of small aliph
• Carboxylic Acid (Bio)Isosteres in Drug Design. PMC.
• In vitro reactivity of carboxylic acid-CoA thioesters with glut
• In Vitro Reactivity of Carboxylic Acid-CoA Thioesters with Glutathione.
• Improving the decision-making process in the structural modification of drug candidates Part I: Enhancing Metabolic Stability. NEDMDG.
• Application Notes and Protocols for the Quantification of Carboxylic Acids in Biological Samples. Benchchem.
• High-Performance Isotope Labeling for Profiling Carboxylic Acid-Containing Metabolites in Biofluids by Mass Spectrometry. Analytical Chemistry.

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A Comparative Guide to the Potential Biological Activities of 2-Cyclopropylprop-2-enoic Acid and 3-Cyclopropylprop-2-enoic Acid

A Forward-Looking Analysis for Researchers and Drug Development Professionals

Introduction: Unraveling the Potential of Cyclopropyl-Containing Scaffolds

In the landscape of medicinal chemistry, the quest for novel pharmacophores with unique biological activities is perpetual. The cyclopropane ring, a small, strained carbocycle, has garnered significant attention due to its presence in a wide array of biologically active natural products and synthetic compounds.[1][2][3] Its unique stereoelectronic properties often confer potent and selective activities, ranging from enzyme inhibition to antimicrobial and antitumor effects.[1][2] This guide delves into a comparative analysis of two structurally related cyclopropyl-containing molecules: 2-cyclopropylprop-2-enoic acid and 3-cyclopropylprop-2-enoic acid.

The Cyclopropyl Moiety: A Gateway to Diverse Biological Activity

The cyclopropane ring is a recurring motif in a variety of natural products and rationally designed pharmaceutical agents.[2] Its inherent ring strain and unique orbital hybridization contribute to its ability to interact with biological targets in ways that are distinct from its acyclic or larger-ring counterparts. Compounds containing this three-membered ring have demonstrated a broad spectrum of biological properties, including:

• Enzyme Inhibition: The strained nature of the cyclopropane ring can be exploited for the design of irreversible enzyme inhibitors.[1]

• Antimicrobial and Antifungal Activity: Cyclopropane-containing fatty acids have been isolated from various microorganisms and exhibit notable antimicrobial and antifungal properties.[4][5] These activities are often attributed to their ability to disrupt microbial cell membranes or inhibit key metabolic enzymes.[4]

• Antiviral and Antitumor Properties: A number of cyclopropane derivatives have been investigated for their potential as antiviral and antitumor agents.[1][2]

Structural Comparison: 2-Cyclopropylprop-2-enoic Acid vs. 3-Cyclopropylprop-2-enoic Acid

The key to understanding the potential differences in the biological activity of these two isomers lies in their structural nuances. The placement of the cyclopropyl group relative to the carboxylic acid and the double bond will significantly influence the molecule's overall shape, electronics, and ability to interact with biological macromolecules.

Feature	2-Cyclopropylprop-2-enoic Acid	3-Cyclopropylprop-2-enoic Acid
IUPAC Name	2-Cyclopropylacrylic acid	3-Cyclopropyl-2-propenoic acid
Structure
Key Structural Difference	Cyclopropyl group is at the α-position relative to the carboxylic acid.	Cyclopropyl group is at the β-position relative to the carboxylic acid.
Potential Impact on Activity	The proximity of the cyclopropyl ring to the carboxylic acid may influence its acidity and potential for hydrogen bonding and other interactions with a target binding site.	The cyclopropyl group is further from the carboxylic acid, which may allow for different conformational flexibility and interactions with a target.

While 2-cyclopropylprop-2-enoic acid has been noted as a synthetic intermediate for compounds with potential in treating non-insulin-dependent diabetes mellitus, specific biological data for the intermediate itself is not publicly detailed.[6]

Hypothesized Biological Activities and a Proposed Experimental Workflow

Given the structural features of these molecules, several potential biological activities can be hypothesized. The presence of the acrylic acid moiety, a known Michael acceptor, suggests potential for covalent interactions with biological nucleophiles, which is a mechanism for some enzyme inhibitors. The cyclopropyl group can also play a key role in binding and selectivity.

Below is a proposed experimental workflow to systematically evaluate and compare the biological activities of these two compounds.

Caption: Proposed experimental workflow for comparative biological evaluation.

Detailed Experimental Protocols

1. General Cytotoxicity Assay (MTT Assay)

• Objective: To determine the general toxicity of the compounds against mammalian cell lines.

• Protocol:

  • Seed cells (e.g., HeLa, HEK293) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Prepare serial dilutions of 2-cyclopropylprop-2-enoic acid and 3-cyclopropylprop-2-enoic acid in cell culture medium.

  • Replace the medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

  • Incubate the plate for 48-72 hours.

  • Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours.

  • Add solubilization solution (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the IC50 value for each compound.

2. Antimicrobial Minimum Inhibitory Concentration (MIC) Assay

• Objective: To determine the lowest concentration of the compounds that inhibits the visible growth of a microorganism.

• Protocol:

  • Prepare a panel of bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans).

  • In a 96-well microtiter plate, perform serial two-fold dilutions of each test compound in the appropriate growth medium.

  • Inoculate each well with a standardized suspension of the microorganism.

  • Include a positive control (microorganism with no compound) and a negative control (medium only).

  • Incubate the plates under appropriate conditions (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.

  • The MIC is determined as the lowest concentration of the compound at which there is no visible growth.

3. Cyclooxygenase (COX) Inhibition Assay

• Objective: To assess the potential anti-inflammatory activity of the compounds by measuring the inhibition of COX-1 and COX-2 enzymes.

• Protocol:

  • Utilize a commercially available COX inhibitor screening assay kit.

  • Prepare a reaction mixture containing the COX enzyme (either COX-1 or COX-2), heme, and the test compound at various concentrations.

  • Initiate the reaction by adding arachidonic acid.

  • Incubate for a specified time at 37°C.

  • Measure the production of prostaglandin E2 (PGE2) using a colorimetric or fluorescent method as per the kit instructions.

  • Calculate the percent inhibition and determine the IC50 value for each compound against each COX isoform.

Structure-Activity Relationship (SAR) Insights and Future Directions

The proposed experimental workflow will provide the foundational data to begin building a structure-activity relationship (SAR) profile for this class of compounds.[7][8][9] Key questions to be addressed include:

• Does the position of the cyclopropyl group (α vs. β) significantly impact cytotoxicity and antimicrobial activity?

• Is there a difference in the enzyme inhibitory potency and selectivity between the two isomers?

• How does the conformational rigidity imparted by the cyclopropyl group influence binding to specific targets?

Future research should focus on the synthesis of a broader range of analogs to systematically probe the SAR. Modifications could include:

• Substitution on the cyclopropane ring.

• Esterification or amidation of the carboxylic acid.

• Introduction of different substituents on the acrylic acid backbone.

Caption: Logic diagram for building a Structure-Activity Relationship (SAR) profile.

Conclusion

While a direct, data-driven comparison of the biological activities of 2-cyclopropylprop-2-enoic acid and 3-cyclopropylprop-2-enoic acid is currently limited by the available literature, a systematic and hypothesis-driven experimental approach can unveil their therapeutic potential. The unique structural features of these molecules, combining the strained cyclopropane ring with the reactive acrylic acid moiety, make them compelling candidates for further investigation in various therapeutic areas, including antimicrobial, anti-inflammatory, and metabolic diseases. This guide provides a comprehensive framework for researchers to embark on this exciting area of discovery, with the ultimate goal of developing novel and effective therapeutic agents.

References

• MDPI. (2018, October 8). Cyclopropane-Containing Fatty Acids from the Marine Bacterium Labrenzia sp. 011 with Antimicrobial and GPR84 Activity. Retrieved from [Link]

• PubMed. (2018, October 8). Cyclopropane-Containing Fatty Acids from the Marine Bacterium Labrenzia sp. 011 with Antimicrobial and GPR84 Activity. Retrieved from [Link]

• Docentes FCT NOVA. Cyclopropane Derivatives and their Diverse Biological Activities. Retrieved from [Link]

• ResearchGate. Cyclopropane Derivatives and their Diverse Biological Activities. Retrieved from [Link]

• PubMed. (2003, December 5). Cyclopropane fatty acid synthase from Escherichia coli: enzyme purification and inhibition by vinylfluorine and epoxide-containing substrate analogues. Retrieved from [Link]

• Bioactive Compounds in Health and Disease. (2024, October 7). New functionally substitutes cyclopropanecarboxylic acids as ethylene biosynthesis innovative regulators. Retrieved from [Link]

• ACS Publications. (2020, December 2). Amino Acid-Based Synthesis and Glycosidase Inhibition of Cyclopropane-Containing Iminosugars. Retrieved from [Link]

• Grantome. Mechanisms of Enzyme Inactivation by Cyclopropyl Groups. Retrieved from [Link]

• ResearchGate. (2018, October 3). Cyclopropane-Containing Fatty Acids from the Marine Bacterium Labrenzia sp. 011 with Antimicrobial and GPR84 Activity. Retrieved from [Link]

• Semantic Scholar. (2024, August 30). Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. Retrieved from [Link]

• PMC. Cycloprop-2-ene-1-carboxylates: Potential chemical biology tools in the early growth stage of Arabidopsis thaliana. Retrieved from [Link]

• PMC. (2008, June 6). Synthesis of Stable Derivatives of Cycloprop-2-ene Carboxylic Acid. Retrieved from [Link]

• ACS Publications. (2003, April 9). Synthesis and Applications of β-Aminocarboxylic Acids Containing a Cyclopropane Ring. Retrieved from [Link]

• ResearchGate. (2020, December 2). Amino Acid-Based Synthesis and Glycosidase Inhibition of Cyclopropane-Containing Iminosugars. Retrieved from [Link]

• PubMed. (2019, September 20). The Cyclopropane Fatty Acid Synthase Mediates Antibiotic Resistance and Gastric Colonization of Helicobacter Pylori. Retrieved from [Link]

• PubMed. (2008, June 6). Synthesis of stable derivatives of cycloprop-2-ene carboxylic acid. Retrieved from [Link]

• ResearchGate. Synthesis of Stable Derivatives of Cycloprop-2-ene Carboxylic Acid. Retrieved from [Link]

• Semantic Scholar. Synthesis of stable derivatives of cycloprop-2-ene carboxylic acid. Retrieved from [Link]

• lookchem. Cas 1073-00-3,2-cyclopropylprop-2-enoic acid. Retrieved from [Link]

• Google Patents. WO2011086561A1 - Process for the preparation of 3-(1-cyclopropenyl) propionic acid and its salts.

• PubMed. (2025, November 27). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. Retrieved from [Link]

• Organic Chemistry Portal. Synthesis of cyclopropanes. Retrieved from [Link]

• Google Patents. CN1281846A - Method for preparation of cyclopropyl acrylic derivative.

• Frontiers. Ligand and structure-based approaches for the exploration of structure–activity relationships of fusidic acid derivatives as antibacterial agents. Retrieved from [Link]

• Imperial College London. Structure Activity Relationships (SAR) and Pharmacophore Discovery Using Inductive Logic Programming (ILP). Retrieved from [Link]

• MDPI. (2025, April 21). Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. Retrieved from [Link]

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Carboxylic Acid Quantification

For researchers and drug development professionals, the reliable quantification of carboxylic acids is a persistent challenge. Their inherent polarity, potential for metal chelation leading to poor chromatography, and frequent lack of strong chromophores demand robust and well-characterized analytical methods. When a project evolves—moving from discovery to preclinical, transferring between laboratories, or adopting new technology—it becomes imperative to ensure that data generated by different methods remains consistent and reliable. This is the domain of cross-validation: the documented process of verifying that two distinct analytical procedures yield equivalent results.

This guide provides an in-depth comparison of common analytical platforms and a practical framework for designing and executing a scientifically sound cross-validation study, grounded in regulatory expectations and field-proven insights.

The Analytical Challenge: Why Carboxylic Acids Demand Special Attention

Carboxylic acids are a cornerstone of both endogenous metabolism and pharmaceutical development. However, their physicochemical properties present significant analytical hurdles:

• Poor Volatility: Most carboxylic acids are non-volatile, making direct analysis by Gas Chromatography (GC) impossible without a derivatization step to convert them into less polar, more volatile esters or silyl derivatives.[1][2]

• High Polarity & Peak Tailing: The polar carboxyl group can interact strongly with active sites on chromatographic columns and systems, leading to asymmetric peak shapes (tailing) in both GC and HPLC.

• Weak Chromophores: Many simple carboxylic acids do not absorb UV light strongly, necessitating either derivatization to attach a UV-active or fluorescent tag for HPLC analysis or the use of a more universal detector like a mass spectrometer.[3][4]

• Ionization Inefficiency: In Liquid Chromatography-Mass Spectrometry (LC-MS), the efficiency of electrospray ionization (ESI) can be low and highly dependent on mobile phase pH, sometimes leading to spontaneous decarboxylation or poor sensitivity.[5][6][7]

These challenges underscore why a change in analytical methodology—for instance, from an established HPLC-UV method to a more sensitive LC-MS/MS assay—must be bridged by a rigorous cross-validation to ensure data continuity.

The Imperative for Cross-Validation: When and Why?

Cross-validation is a formal comparison of data from at least two different analytical methods or from the same method used in different laboratories.[8] It is a critical regulatory and scientific requirement in several common scenarios:[9][10]

• Method Technology Change: Upgrading from an HPLC-UV method to a UPLC-MS/MS method to achieve lower detection limits.

• Inter-Laboratory Transfer: Moving a validated method from a central R&D lab to a contract research organization (CRO) or a QC manufacturing site.[10][11][12]

• Bridging Clinical Studies: When samples from a long-term clinical program have been analyzed using different methods over time.

• Matrix Changes: Adapting a method from one biological matrix (e.g., plasma) to another (e.g., urine or tissue homogenate).

Key Analytical Platforms: A Comparative Overview

The choice of analytical technique profoundly impacts sensitivity, selectivity, and the overall validation strategy.

Parameter	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation via liquid phase, detection by UV absorbance.	Separation of volatile compounds in gas phase, detection by mass.	Separation via liquid phase, detection by mass-to-charge ratio of analyte and fragments.
Sensitivity	Moderate to Low (often ng/mL range).	High (pg to ng/mL range).	Very High (pg/mL or lower).
Selectivity	Moderate; relies on chromatographic separation.	High; combines retention time and mass spectrum.	Very High; combines retention time with precursor and product ion masses.
Derivatization	Often Required to add a UV-absorbing chromophore.[3]	Almost Always Required to increase volatility and thermal stability.[1][13]	Sometimes Used to improve ionization efficiency and peak shape.[5][14]
Common Challenges	Insufficient sensitivity for low-dose analytes; co-eluting interferences.	Complex sample preparation; potential for derivative instability.	Matrix effects (ion suppression/enhancement); cross-talk between analytes.

Designing a Robust Cross-Validation Study

A successful cross-validation study is built on a clear, predefined protocol that outlines the scope, samples, and acceptance criteria.[15][16] It is a self-validating system designed to produce an unambiguous outcome.

Caption: A general workflow for analytical method cross-validation.

Defining Acceptance Criteria

Acceptance criteria must be established before the experiment begins. Regulatory guidelines, such as the ICH M10 Bioanalytical Method Validation guidance, provide the framework.[17][18][19] A common approach is to require that the mean concentration difference between the two methods for at least two-thirds of the samples analyzed should be within ±15% (or ±20% at the Lower Limit of Quantification, LLOQ).

Sample Selection: The Key to a Meaningful Comparison

The choice of samples is critical. A robust cross-validation study should include:

• Spiked QC Samples: At least three concentration levels (low, medium, high) should be prepared from a stock solution and analyzed in replicate (n=3 to 6) by both methods.

• Incurred Samples: These are real study samples from subjects or animals. Analyzing incurred samples is essential as it provides the ultimate test of a method's performance by incorporating native metabolites, protein binding, and authentic matrix effects that cannot be fully replicated by spiked QCs.

Experimental Protocol: Cross-Validating HPLC-UV with LC-MS/MS

This protocol outlines a typical workflow for cross-validating an existing HPLC-UV method with a newly developed, more sensitive LC-MS/MS method for the quantification of a model carboxylic acid (e.g., Valproic Acid) in human plasma.

Objective: To demonstrate the equivalency of results between the validated HPLC-UV method (Method A) and the new LC-MS/MS method (Method B).

Materials:

• Human plasma (K2EDTA)

• Valproic Acid reference standard

• Internal Standard (e.g., Valproic Acid-d6)

• Derivatizing Agent for HPLC-UV (e.g., 2,4'-dibromoacetophenone)[3]

• Reagents: Acetonitrile, Methanol, Formic Acid, Ethyl Acetate, Potassium Carbonate (all HPLC or LC-MS grade).

Procedure:

• Sample Set Preparation:

  • Prepare QC samples by spiking known concentrations of Valproic Acid into blank human plasma at Low (3x LLOQ), Medium, and High levels.

  • Select at least 20 incurred samples from a previous study that were analyzed by Method A, ensuring a wide spread of concentrations.

• Sample Extraction (for both methods):

  • Pipette 100 µL of plasma sample (QC or incurred) into a microcentrifuge tube.

  • Add 25 µL of Internal Standard working solution and vortex briefly.

  • Add 500 µL of ethyl acetate. Vortex for 2 minutes to extract the analyte.

  • Centrifuge at 13,000 rpm for 10 minutes.

  • Transfer the upper organic layer (ethyl acetate) to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Derivatization (for HPLC-UV, Method A only):

  • Reconstitute the dried extract with 50 µL of acetonitrile containing 2,4'-dibromoacetophenone and potassium carbonate.

  • Heat the mixture at 70°C for 30 minutes.[3]

  • Cool to room temperature. The sample is ready for injection.

• Reconstitution (for LC-MS/MS, Method B only):

  • Reconstitute the dried extract with 100 µL of the mobile phase (e.g., 50:50 water:acetonitrile with 0.1% formic acid). Vortex to mix. The sample is ready for injection.

• Instrumental Analysis:

  • Method A (HPLC-UV):

    • Column: C18 reversed-phase (e.g., 250 mm x 4.6 mm, 5 µm).

    • Mobile Phase: Gradient of methanol and water.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 260 nm.[3]

  • Method B (LC-MS/MS):

    • Column: C18 reversed-phase (e.g., 50 mm x 2.1 mm, 1.8 µm).

    • Mobile Phase: Gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

    • Detection: Tandem mass spectrometer in negative ion mode using Multiple Reaction Monitoring (MRM).

• Data Analysis:

  • Quantify the concentration of all samples using the calibration curves generated for each respective method.

  • Tabulate the results from both methods for each sample.

  • Calculate the percent difference for each sample: [(Conc_Method_B - Conc_Method_A) / Average_Conc] * 100.

  • Perform a Bland-Altman analysis to assess the agreement between the two methods.[20]

Data Interpretation: The Bland-Altman Approach

Correlation coefficients (like r²) are misleading for method comparison because they only measure the strength of a relationship, not the agreement.[20] The preferred tool is the Bland-Altman plot, which visualizes the difference between two quantitative measurements against their mean.[21][22]

Caption: A Bland-Altman plot visualizes method agreement.

Interpreting the Plot:

• Bias (Mean Difference): The center line shows the average systematic difference between the two methods. A line close to zero indicates low systematic bias.

• Limits of Agreement (LoA): These two lines (typically ±1.96 standard deviations of the mean difference) define the range within which 95% of the differences between the methods are expected to fall.[21][22] The cross-validation is successful if this range is narrow enough to be considered clinically or scientifically irrelevant.

Table 2: Example Cross-Validation Data

Sample ID	Method A (HPLC-UV) Conc. (ng/mL)	Method B (LC-MS/MS) Conc. (ng/mL)	Average Conc. (ng/mL)	% Difference
QC-LOW-1	51.2	53.5	52.35	+4.4%
QC-LOW-2	49.8	48.9	49.35	-1.8%
QC-MID-1	488.1	501.4	494.75	+2.7%
QC-MID-2	505.6	510.2	507.90	+0.9%
QC-HIGH-1	810.3	799.5	804.90	-1.3%
QC-HIGH-2	795.4	805.0	800.20	+1.2%
INC-001	123.7	118.9	121.30	-4.0%
INC-002	654.2	670.1	662.15	+2.4%
INC-003	88.9	95.3	92.10	+6.9%

Conclusion: Ensuring Data Integrity Across the Product Lifecycle

Cross-validation of analytical methods for carboxylic acids is a non-negotiable step in ensuring data integrity, comparability, and regulatory compliance. It is more than a statistical exercise; it is a fundamental scientific process that provides confidence in the data used for critical decisions in drug development. By understanding the unique challenges of the analyte, selecting appropriate analytical platforms, and designing rigorous validation protocols with predefined acceptance criteria, researchers can ensure a seamless and defensible transition between methods, laboratories, and phases of a product's lifecycle.

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Safety & Regulatory Compliance

Personal protective equipment for handling 2-Cyclopropylprop-2-enoic acid

Safe Handling, PPE, and Operational Protocols for 2-Cyclopropylprop-2-enoic Acid (CAS 13266-09-6)

As a specialized building block in drug discovery and organic synthesis, 2-cyclopropylprop-2-enoic acid (CAS 13266-09-6) offers unique structural properties due to its cyclopropyl ring and α,β -unsaturated carboxylic acid moiety[1]. However, these same structural features render it a highly reactive and hazardous chemical. This guide provides drug development professionals and laboratory scientists with a self-validating, mechanistically grounded protocol for the safe handling, personal protective equipment (PPE) selection, and disposal of this compound.

Mechanistic Hazard Assessment

To handle 2-cyclopropylprop-2-enoic acid safely, one must first understand the causality behind its toxicity. The compound is classified with Specific Target Organ Toxicity - Single Exposure (STOT SE 3) and Acute Toxicity (Oral, Category 4)[2].

The primary hazard stems from its α,β -unsaturated carbonyl system. The electron-withdrawing carboxylic acid polarizes the conjugated double bond, creating a soft electrophilic center at the β -carbon. This makes the molecule a potent Michael acceptor [3]. In a biological context, if inhaled, ingested, or absorbed through the skin, this electrophile rapidly undergoes hetero-Michael addition with biological nucleophiles—specifically the sulfhydryl (thiol) groups of cysteine residues in cellular proteins[4]. This irreversible covalent binding disrupts protein function and causes severe cellular toxicity and irritation. Furthermore, the carboxylic acid functional group is inherently corrosive to mucous membranes and skin.

Fig 1. Mechanism of toxicity via Hetero-Michael addition to biological thiols.

Strategic PPE Matrix

Standard laboratory PPE is insufficient for handling concentrated Michael acceptors. The following table outlines the mandatory PPE specifications and the chemical causality dictating their use.

PPE Category	Recommended Specification	Mechanistic Justification
Hand Protection	Butyl Rubber or Double-gloved Nitrile ( ≥ 0.4 mm thickness)	Standard latex offers poor resistance to organic acids. Butyl rubber prevents permeation of the lipophilic cyclopropyl group and protects against corrosive burns.
Eye Protection	Chemical Splash Goggles + Full Face Shield	Prevents severe ocular damage and blindness from accidental aerosolization, splashing, or violent polymerization of the corrosive acid.
Body Protection	Flame-Resistant (FR) Lab Coat & Chemical-Resistant Apron	Mitigates risk from secondary ignition and prevents transdermal absorption of the reactive Michael acceptor in the event of a spill.
Respiratory	Chemical Fume Hood (Face velocity ≥ 100 fpm)	Prevents inhalation of toxic vapors (STOT SE 3 hazard)[2]. If ventilation fails, an organic vapor/acid gas (OV/AG) respirator is required.

Operational Protocol: Safe Handling & Execution

Every experimental workflow involving 2-cyclopropylprop-2-enoic acid must be treated as a self-validating system. Do not proceed to the next step unless the prior step's safety conditions are confirmed.

Step 1: Environmental Validation

• Action: Verify fume hood flow rate is ≥ 100 fpm using the digital monitor. Clear the hood of incompatible chemicals (strong oxidizers, strong bases, and free radical initiators).

• Causality: Ensuring adequate airflow prevents the accumulation of toxic vapors, while removing initiators prevents unintended, exothermic runaway polymerization of the acrylic double bond.

Step 2: Dispensing and Weighing

• Action: Purge the storage vial with an inert gas (Argon or Nitrogen) before and after use. Weigh the compound using anti-static spatulas directly inside the fume hood. Do not transport open weighing boats across the lab.

• Causality: Inert atmospheres prevent auto-oxidation. Anti-static tools prevent spark-induced ignition of organic vapors.

Step 3: Reaction Execution

• Action: When adding the acid to a reaction mixture, utilize a dropwise addition via a pressure-equalizing addition funnel under strict temperature control (e.g., ice bath).

• Causality: Michael additions and acid-base neutralizations are highly exothermic. Controlling the addition rate prevents localized heating and subsequent polymerization or boiling of the solvent.

Spill Response & Chemical Disposal Workflows

Because 2-cyclopropylprop-2-enoic acid is a reactive electrophile, standard aqueous disposal is strictly prohibited.

Decontamination & Quenching: If a minor spill occurs inside the fume hood, do not simply wipe it up with water. You must chemically neutralize the hazard. Apply a quenching solution of sodium thiosulfate ( Na2​S2​O3​ ) and mild base (e.g., sodium bicarbonate).

• Why? The thiosulfate ion acts as a soft nucleophile, rapidly reacting with the α,β -unsaturated double bond via a thia-Michael addition[4]. This effectively destroys the electrophilic center, converting the toxic Michael acceptor into a benign, water-soluble adduct before physical cleanup.

Fig 2. Standard operating procedure for handling and disposal of 2-Cyclopropylprop-2-enoic acid.

Waste Segregation: Collect all quenched materials, contaminated gloves, and reaction byproducts in a clearly labeled, chemically compatible high-density polyethylene (HDPE) container designated for "Hazardous Organic Acid Waste." Never mix with nitric acid or heavy metal waste streams.

References

• Sigma-Aldrich. "2-cyclopropylprop-2-enoic acid | 13266-09-6". Sigma-Aldrich Product Catalog.1

• NextSDS. "2-cyclopropylprop-2-enoic acid — Chemical Substance Information". NextSDS Chemical Database. 2

• Science.gov. "michael addition reactions: Topics by Science.gov". Science.gov Database. 4

• Environmental Protection Agency (EPA). "Toxicity Data: alpha,beta-Unsaturated carboxylic acid esters". EPA CompTox Chemicals Dashboard. 3

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